Allyl tiglate

• CAS: 7493-71-2

Core Science & Biosynthesis

allyl tiglate chemical structure and physical properties

An In-Depth Technical Guide to Allyl Tiglate for Researchers and Drug Development Professionals

Introduction: Unveiling Allyl Tiglate

Allyl tiglate, systematically known as prop-2-enyl (E)-2-methylbut-2-enoate, is an organic ester that presents a unique combination of chemical functionalities.[1][2] As a member of the fatty acid ester class, it is recognized for its characteristic fruity and green aroma, leading to its prevalent use in the flavor and fragrance industries.[3][4][5] It is a naturally occurring compound found in fruits like pineapple and mango, but it is also synthesized for commercial applications.[3]

For researchers in organic synthesis and drug development, allyl tiglate offers more than just a pleasant scent. Its structure contains two distinct reactive sites: an α,β-unsaturated ester (the tiglate moiety) and a terminal alkene (the allyl group). This dual reactivity makes it a versatile building block and a subject of interest for polymerization, functionalization, and as a potential fragment in the design of more complex bioactive molecules. This guide provides a comprehensive technical overview of its structure, properties, synthesis, analysis, and handling, tailored for a scientific audience.

Chemical Identity and Molecular Structure

Correctly identifying a compound is the foundation of all scientific work. Allyl tiglate is registered under several identifiers across chemical databases and regulatory bodies.

• IUPAC Name: prop-2-enyl (E)-2-methylbut-2-enoate[1]

• Synonyms: Allyl (2E)-2-methyl-2-butenoate, Allyl trans-2-methyl-2-butenoate, Tiglic acid, allyl ester, allyl 2-methylcrotonate[1][3]

• CAS Number: 7493-71-2[3][4][6]

• EC Number: 231-333-1[3][7]

• FEMA Number: 2043[4][5][7]

• Molecular Formula: C₈H₁₂O₂[3][4][6]

• Molecular Weight: 140.18 g/mol [1][3][6]

• SMILES: C/C=C(\C)/C(=O)OCC=C[1][7]

• InChI Key: ODOZNBUSHKFCSH-FNORWQNLSA-N[1][7]

The "(E)" stereoisomer, also referred to as the "trans" isomer, is the commercially prevalent and referenced form, where the larger substituents (the methyl group and the rest of the ester) are on opposite sides of the C=C double bond within the tiglate moiety.

Physicochemical Properties

The physical properties of allyl tiglate dictate its handling, purification, and application parameters. The data, compiled from multiple authoritative sources, is summarized below.

Property	Value	Source(s)
Appearance	Colorless to pale yellow clear liquid	[1][4][5]
Odor	Green, fruity, berry-like	[4][5][7]
Boiling Point	173.4 °C at 760 mmHg153.0 °C at 760 mmHg	[3][4][5]
Density	0.926 g/mL at 25 °C0.939 - 0.943 g/mL at 25 °C	[3][7][8][1][4][5][9]
Refractive Index (n20/D)	1.4531.451 - 1.454	[3][7][8][1][4]
Flash Point	140 °F / 60 °C (closed cup)	[3][7][9]
Vapor Pressure	1.27 mmHg at 25 °C	[3][4]
Solubility	Slightly soluble in water; soluble in ether and most fixed oils	[1]
logP (Octanol/Water)	2.53 (Estimated)	[10]

Note on Discrepancies: The reported values for boiling point and density show slight variations across different suppliers and databases. These minor differences can arise from measurement conditions and sample purity (typically ≥97-98%). Researchers should rely on the technical data sheet for their specific batch.

Synthesis and Reaction Chemistry

The most common laboratory and industrial synthesis of allyl tiglate is the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of tiglic acid with allyl alcohol.

Experimental Protocol: Synthesis of Allyl Tiglate

This protocol describes a standard laboratory procedure for synthesizing allyl tiglate via esterification.

Causality: The reaction is an equilibrium process. To drive it towards the product (the ester), the water by-product is typically removed as it forms, often through azeotropic distillation using a Dean-Stark apparatus.

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap, combine tiglic acid (1.0 eq), allyl alcohol (1.2 eq), and a suitable solvent such as toluene (approx. 2 mL per mmol of tiglic acid).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) (0.02 eq).

• Reaction Execution: Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, effectively removing water and driving the equilibrium towards the product.

• Monitoring: Monitor the reaction progress by tracking the amount of water collected or by using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by vacuum distillation to yield pure allyl tiglate.

A more modern approach under milder conditions involves the use of coupling agents like dicyclohexylcarbodiimide (DCC) with a catalyst such as 4-dimethylaminopyridine (DMAP).[11]

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Spectroscopic Data of Allyl Tiglate: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for allyl tiglate (prop-2-enyl (2E)-2-methylbut-2-enoate). Aimed at researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of allyl tiglate through the detailed interpretation of its 1H NMR, 13C NMR, and IR spectra. Beyond a mere presentation of data, this guide offers insights into the experimental considerations and the causal relationships between molecular structure and spectral features. All protocols are designed to be self-validating, and key claims are supported by authoritative references.

Introduction: The Chemical Identity of Allyl Tiglate

Allyl tiglate (CAS No. 7493-71-2) is an organic ester with the molecular formula C8H12O2.[1] It is recognized for its characteristic fruity and green aroma and is utilized in the flavor and fragrance industry.[2][3] Structurally, it is the ester formed from tiglic acid and allyl alcohol. The molecule contains two double bonds, one in the allyl group and another in the tiglate moiety, which is an α,β-unsaturated system. This unsaturation plays a key role in its spectroscopic signature.

The precise characterization of molecules like allyl tiglate is paramount in fields such as drug development and quality control, where unambiguous identification and purity assessment are critical. Spectroscopic techniques, particularly NMR and IR, are indispensable tools for this purpose, providing detailed information about the molecular framework and functional groups present. This guide will provide a thorough examination of the spectroscopic data that defines allyl tiglate.

Caption: Molecular Structure of Allyl Tiglate

1H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (1H NMR) spectroscopy provides detailed information about the hydrogen atoms in a molecule, including their chemical environment, proximity to other hydrogens, and the number of neighboring protons.

Experimental Protocol: 1H NMR

A high-quality 1H NMR spectrum of allyl tiglate can be obtained using the following protocol:

• Sample Preparation: Dissolve approximately 5-25 mg of allyl tiglate in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3) in a clean, dry 5 mm NMR tube.[3] The use of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's peaks.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[1]

• Data Acquisition: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer. Key acquisition parameters include:

  • A 90° pulse angle to maximize the signal.[4]

  • A sufficient number of scans to achieve a good signal-to-noise ratio.

  • A relaxation delay of at least 5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation between scans for accurate integration.[4]

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and performing baseline correction. Integrate the signals to determine the relative number of protons for each resonance.

1H NMR Data Summary

The following table summarizes the expected 1H NMR chemical shifts, multiplicities, and coupling constants for allyl tiglate.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-CH=CH2 (allyl)	5.98 - 5.88	m	1H
-CH=CH 2 (allyl, trans)	5.30	dq	17.2, 1.4	1H
-CH=CH 2 (allyl, cis)	5.21	dq	10.4, 1.2	1H
-O-CH 2- (allyl)	4.63	dt	5.7, 1.4	2H
=CH -CH3 (tiglate)	6.89	qq	7.1, 1.5	1H
=C-CH 3 (tiglate)	1.85	d	1.5	3H
-CH=C-CH 3 (tiglate)	1.83	d	7.1	3H

Note: Data is compiled from typical values for similar structures and may vary slightly based on solvent and experimental conditions.

Interpretation of the 1H NMR Spectrum

The 1H NMR spectrum of allyl tiglate displays distinct signals corresponding to the protons in the allyl and tiglate moieties.

• Allyl Group Protons: The protons of the allyl group appear in the vinylic and allylic regions of the spectrum. The methine proton (-CH=) is the most deshielded of this group, appearing as a multiplet between 5.88 and 5.98 ppm. The two terminal vinyl protons are diastereotopic and thus have different chemical shifts, appearing as doublet of quartets at 5.30 ppm (trans) and 5.21 ppm (cis). The methylene protons adjacent to the ester oxygen (-O-CH2-) are shifted downfield to 4.63 ppm due to the electron-withdrawing effect of the oxygen atom.

• Tiglate Group Protons: The single vinylic proton of the tiglate group (=CH-CH3) is significantly deshielded by the adjacent carbonyl group and the double bond, resonating at approximately 6.89 ppm as a quartet of quartets. The two methyl groups of the tiglate moiety are distinct. The methyl group attached to the double bond (=C-CH3) appears as a doublet at 1.85 ppm, while the methyl group at the end of the double bond (-CH=C-CH3) appears as a doublet at 1.83 ppm.

Caption: 1H NMR Correlation Diagram for Allyl Tiglate

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR (13C NMR) spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule gives a distinct signal.

Experimental Protocol: 13C NMR

A quantitative 13C NMR spectrum of allyl tiglate can be acquired using the following methodology:

• Sample Preparation: A more concentrated sample is typically required for 13C NMR compared to 1H NMR due to the low natural abundance of the 13C isotope (1.1%).[5] Dissolve 50-100 mg of allyl tiglate in 0.6-0.7 mL of a deuterated solvent in a 5 mm NMR tube.[3]

• Data Acquisition: The spectrum should be acquired on a spectrometer with a high-sensitivity probe. To obtain a quantitative spectrum where peak intensities are proportional to the number of carbons, inverse-gated proton decoupling is used to suppress the Nuclear Overhauser Effect (NOE).[6] Key parameters include:

  • A pulse angle of 30-45° to allow for a shorter relaxation delay.

  • A long relaxation delay (d1) of at least 5 times the longest T1 of the carbon atoms.[7]

  • A sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Data Processing: The acquired data is processed with a Fourier transform, phase correction, and baseline correction.

13C NMR Data Summary

The table below lists the characteristic 13C NMR chemical shifts for allyl tiglate.

Carbon Assignment	Chemical Shift (δ, ppm)
C =O (ester carbonyl)	167.5
=C H-CH3 (tiglate)	138.5
-C H=CH2 (allyl)	132.5
=C -CH3 (tiglate)	128.0
-CH=C H2 (allyl)	118.0
-O-C H2- (allyl)	65.0
=C-C H3 (tiglate)	14.5
-CH=C-C H3 (tiglate)	12.2

Note: Data is compiled from typical values for similar structures and may vary slightly based on solvent and experimental conditions.

Interpretation of the 13C NMR Spectrum

The 13C NMR spectrum of allyl tiglate shows eight distinct signals, corresponding to the eight unique carbon atoms in the molecule.

• Carbonyl Carbon: The most downfield signal at approximately 167.5 ppm is assigned to the ester carbonyl carbon. Its significant downfield shift is due to the strong deshielding effect of the double-bonded oxygen atom.[8]

• Alkene Carbons: The four sp2-hybridized carbons of the two double bonds resonate in the range of 118.0 to 138.5 ppm. The carbon atom of the tiglate moiety that is β to the carbonyl group (=C H-CH3) is the most deshielded among the alkene carbons.

• Allylic Carbon: The sp3-hybridized carbon of the allyl group that is bonded to the ester oxygen (-O-C H2-) appears at around 65.0 ppm.

• Methyl Carbons: The two methyl carbons of the tiglate group are found in the upfield region of the spectrum at approximately 14.5 and 12.2 ppm.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Experimental Protocol: FT-IR

For a liquid sample like allyl tiglate, an Attenuated Total Reflectance (ATR) FT-IR spectrum is a convenient and effective method:

• Instrument Preparation: Ensure the ATR crystal (e.g., diamond or ZnSe) is clean.[9]

• Background Scan: Acquire a background spectrum of the empty ATR crystal to subtract any atmospheric and instrumental interferences.[9]

• Sample Application: Place a small drop of allyl tiglate directly onto the ATR crystal, ensuring complete coverage.[10]

• Spectrum Acquisition: Acquire the sample spectrum over a typical range of 4000-400 cm-1 with a resolution of 4 cm-1.[9] Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.[9]

• Data Analysis: The resulting spectrum will show absorption bands corresponding to the vibrational modes of the functional groups in allyl tiglate.

IR Data Summary

The following table summarizes the key IR absorption bands for allyl tiglate.

Vibrational Mode	Frequency (cm-1)	Intensity
C-H stretch (sp2)	~3080	Medium
C-H stretch (sp3)	2980-2850	Medium
C=O stretch (α,β-unsaturated ester)	~1715-1730	Strong
C=C stretch (alkene)	~1650	Medium
C-O stretch (ester)	~1250 and ~1150	Strong

Note: Frequencies are approximate and can be influenced by the molecular environment.

Interpretation of the IR Spectrum

The IR spectrum of allyl tiglate provides clear evidence for its key functional groups.

• C=O Stretch: A very strong and sharp absorption band in the region of 1715-1730 cm-1 is characteristic of the carbonyl (C=O) stretch of an α,β-unsaturated ester.[2] The conjugation with the C=C double bond lowers the frequency compared to a saturated ester (typically 1735-1750 cm-1).[2]

• C=C Stretch: The C=C stretching vibrations of the two alkene groups are expected to appear around 1650 cm-1.

• C-H Stretches: The sp2 C-H stretching vibrations of the alkene groups are observed just above 3000 cm-1 (around 3080 cm-1), while the sp3 C-H stretches of the methyl and methylene groups are found just below 3000 cm-1.

• C-O Stretches: Two strong absorption bands are expected in the fingerprint region between 1300 and 1000 cm-1, corresponding to the C-O stretching vibrations of the ester group.[2]

Caption: Key IR Absorptions for Allyl Tiglate

Conclusion

The combined application of 1H NMR, 13C NMR, and IR spectroscopy provides a robust and detailed characterization of allyl tiglate. The 1H NMR spectrum reveals the specific proton environments and their connectivities, while the 13C NMR spectrum confirms the carbon framework of the molecule. The IR spectrum provides definitive evidence for the presence of the key ester and alkene functional groups. This comprehensive spectroscopic analysis serves as a valuable reference for the identification, purity assessment, and structural confirmation of allyl tiglate in research and industrial applications.

References

• PubChem. (n.d.). Allyl tiglate. National Center for Biotechnology Information. Retrieved March 24, 2026, from [Link]

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• University of Alberta. (n.d.). NMR Sample Preparation. Retrieved March 24, 2026, from [Link]

• The Good Scents Company. (n.d.). allyl tiglate. Retrieved March 24, 2026, from [Link]

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• Flavour & Essence Resource. (n.d.). ALLYL TIGLATE. Retrieved March 24, 2026, from [Link]

• FooDB. (2010, April 8). Showing Compound Allyl tiglate (FDB016739). Retrieved March 24, 2026, from [Link]

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• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved March 24, 2026, from [Link]

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Physicochemical Profiling and Synthesis of Allyl Tiglate: A Technical Guide to Molecular Weight and Boiling Point Dynamics

Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Executive Summary

Allyl tiglate (IUPAC: allyl (E)-2-methylbut-2-enoate) is an α,β-unsaturated ester extensively utilized in the flavor and fragrance industry and as a versatile building block in organic synthesis. Characterized by its distinct green, fruity, and berry-like olfactory profile, its behavior in formulations is strictly governed by its physicochemical properties. This whitepaper provides an in-depth technical analysis of allyl tiglate, focusing on the structural causality behind its molecular weight (140.18 g/mol ) and boiling point (153.00 °C), alongside field-proven, self-validating protocols for its synthesis and analytical verification.

Structural Causality and Physicochemical Profile

The physical behavior of any volatile ester is dictated by the interplay between its molecular mass and its intermolecular forces. Understanding these parameters is critical for predicting formulation stability, vapor pressure, and phase transitions during distillation.

Quantitative Data Summary

The following table summarizes the standardized physicochemical metrics for high-purity allyl tiglate, synthesized and isolated under controlled conditions.

Property	Value / Range	Scientific Rationale & Causality
Molecular Weight	140.18 g/mol	Derived from the empirical formula C₈H₁₂O₂. This specific mass provides sufficient surface area for moderate London dispersion forces.
Boiling Point	153.00 °C (at 760 mmHg)	Governed by dipole-dipole interactions at the ester carbonyl. The lack of hydrogen bonding (compared to its precursor acid) prevents extreme BP elevation.
Refractive Index	1.451 – 1.454 (at 20 °C)	The conjugated double bond system (α,β-unsaturation) slows the phase velocity of light, resulting in a distinct, measurable optical density.
Density / Specific Gravity	0.926 – 0.943 g/mL (at 25 °C)	The rigid trans-configuration of the tiglate moiety prevents optimal tight packing, keeping the density strictly below that of water.
Vapor Pressure	~1.27 mmHg (at 25 °C)	The moderate BP and MW result in a controlled volatility, classifying it as a "middle note" in olfaction kinetics.

Data supported by the Food and Agriculture Organization (FAO) JECFA specifications and chemical supplier databases.

Mechanistic Causality of the Boiling Point

The boiling point of 153.00 °C is a direct consequence of the molecule's structural transformation during synthesis. The precursor, tiglic acid, exhibits strong intermolecular hydrogen bonding, leading to a high boiling point (~198 °C). Allyl alcohol, the other precursor, boils at ~97 °C. Upon esterification, the hydrogen bond donor capacity is entirely eliminated. Consequently, allyl tiglate relies solely on dipole-dipole interactions (from the polar ester linkage) and London dispersion forces (from the eight-carbon framework and two pi-systems). The molecular weight of 140.18 g/mol provides exactly enough electron cloud polarizability to elevate the boiling point to 153 °C, ensuring it does not flash off prematurely in open-air applications.

Synthetic Methodology: Catalytic Esterification

To achieve a high-purity product that exhibits the true theoretical boiling point of 153 °C, the synthesis must be rigorously controlled. The presence of unreacted starting materials or water will cause boiling point depression or azeotropic anomalies.

Step-by-Step Protocol: Azeotropic Fischer Esterification

• Reagent Preparation: Combine equimolar amounts of allyl alcohol and tiglic acid in a round-bottom flask. Introduce toluene as a non-polar solvent and a catalytic amount of p-toluenesulfonic acid (p-TsOH).

• Azeotropic Reflux: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to the boiling point of toluene (~110 °C).

  • Causality: The Dean-Stark apparatus continuously removes the water generated by the esterification. According to Le Chatelier's principle, this constant removal of the byproduct shifts the chemical equilibrium entirely to the right, maximizing the yield of allyl tiglate.

• Aqueous Workup: Cool the mixture and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) and brine.

  • Causality: Neutralization of the p-TsOH catalyst and any unreacted tiglic acid is critical. If left in the mixture, residual acid will catalyze the reverse hydrolysis reaction during the high temperatures of the subsequent distillation step.

• Fractional Distillation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and proceed to fractional distillation under atmospheric pressure.

  • Causality: Toluene (BP 110 °C) is stripped off first. The system is then monitored closely to collect the purified allyl tiglate fraction at exactly 152–154 °C (760 mmHg), ensuring the final product meets the theoretical boiling point standard.

Workflow for the catalytic esterification synthesis of allyl tiglate.

Analytical Validation: Molecular Weight and Boiling Point Confirmation

A self-validating analytical system is required to ensure the synthesized compound is structurally accurate and free of azeotrope-forming impurities.

Step-by-Step Protocol: Orthogonal Verification

• Gas Chromatography-Mass Spectrometry (GC-MS): Inject the purified distillate into a GC-MS system operating in Electron Ionization (EI) mode at 70 eV.

  • Causality: The 70 eV ionization energy is the industry standard for reproducible fragmentation. The presence of the molecular ion peak (M⁺) at m/z 140 definitively confirms the exact molecular weight (140.18 g/mol ). Secondary fragmentation peaks (e.g., loss of the allyl radical) validate the internal ester structure.

• Ebulliometric Boiling Point Determination: Introduce a 10 mL sample into a standardized ebulliometer.

  • Causality: Unlike simple benchtop distillation, an ebulliometer prevents superheating by dynamically measuring the exact temperature at which the liquid and vapor phases are in thermodynamic equilibrium. Correcting for ambient barometric pressure confirms the true 153.00 °C boiling point.

• Refractometry: Measure the refractive index at 20 °C using an Abbe refractometer.

  • Causality: The refractive index is highly sensitive to trace impurities. A reading strictly within the 1.451–1.454 range orthogonally validates the purity of the sample, proving that the measured boiling point is not skewed by microscopic solvent contamination.

Analytical validation pathway for confirming molecular weight and boiling point.

Applications in Advanced Formulation

While allyl tiglate is historically categorized as a flavoring agent (), its specific molecular weight and boiling point make it highly valuable in drug development and materials science. The terminal alkene of the allyl group and the internal α,β-unsaturated system provide orthogonal reactive sites for cross-metathesis and cycloaddition reactions. Because its boiling point (153 °C) is significantly higher than common organic solvents, it can be easily retained in the reaction vessel during low-temperature solvent stripping, making it an ideal, stable intermediate for synthesizing complex drug scaffolds.

References

• Online Edition: "Specifications for Flavourings" - Allyl tiglate Source: Food and Agriculture Organization of the United Nations (FAO) / JECFA URL:[Link][1]

• Allyl tiglate, 7493-71-2 Source: The Good Scents Company URL:[Link][2]

• ACTIVE 02-1006 - Product Specification Sheet Generator: Allyl Tiglate Source: Synerzine URL:[Link][3]

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The Solubility Profile of Allyl Tiglate in Organic Solvents: A Technical Guide for Formulation and Extraction

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Perspective: Senior Application Scientist

Executive Summary

Allyl tiglate (2-propenyl (E)-2-methyl-2-butenoate) is a volatile, lipophilic ester traditionally utilized as a flavoring agent and fragrance component [1][4]. Recently, its identification as a key constituent in bioactive essential oils (such as Lavandula officinalis) has sparked significant interest in its pharmacological potential—particularly its ability to partition into lipid bilayers and modulate membrane permeability [3]. For formulation scientists, mastering the solubility profile of allyl tiglate across various organic solvents is a prerequisite for designing efficient extraction protocols, stable in vitro assay vehicles, and advanced drug delivery systems.

Physicochemical Foundations of Allyl Tiglate

To predict solubility, we must first analyze the molecular architecture. The ester linkage in allyl tiglate provides a localized polar head capable of acting as a hydrogen-bond acceptor. However, this polarity is heavily shielded by the hydrophobic allyl group and the branched alkene tail (the tiglate moiety).

Because of this structure, the molecule exhibits a high partition coefficient and low aqueous solubility [1][2]. Furthermore, because allyl tiglate is a liquid at standard temperature and pressure, its "solubility" in organic solvents is thermodynamically defined as liquid-liquid miscibility.

Table 1: Key Physicochemical Properties of Allyl Tiglate

Property	Value	Reference
CAS Registry Number	7493-71-2	[1]
Molecular Formula	C8H12O2	[1]
Molecular Weight	140.18 g/mol	[1]
Physical State (25°C)	Colorless to pale yellow liquid	[2]
Density	0.939 - 0.943 g/mL	[2]
LogP (Octanol/Water)	~2.075	[1]
Aqueous Solubility	~573.6 mg/L (Slightly soluble)	[2]

Solubility Profile Across Organic Solvent Classes

Allyl tiglate's lipophilicity dictates its behavior across different solvent dielectric constants:

• Aliphatic and Aromatic Hydrocarbons (e.g., Hexane, Toluene): Allyl tiglate is completely miscible in non-polar solvents. The dominant intermolecular forces are London dispersion forces between the solvent molecules and the hydrophobic alkene chains of the solute.

• Alcohols (e.g., Methanol, Ethanol, Isopropanol): Complete miscibility is observed in all proportions. The ester oxygen acts as a hydrogen-bond acceptor for the alcohol's hydroxyl group, while the alkyl tails integrate seamlessly with the alcohol's hydrophobic regions. Ethanol is the preferred solvent for safe, hydro-alcoholic botanical extractions.

• Polar Aprotic Solvents (e.g., DMSO, DMF): Allyl tiglate is miscible in polar aprotic solvents. DMSO is particularly valuable for preparing highly concentrated stock solutions for in vitro biological assays (e.g., enzyme inhibition assays) without inducing precipitation upon minor aqueous dilution [3].

• Fixed Oils and Ethers: It is completely soluble in most fixed oils and diethyl ether, making lipid-based formulations (like nanoemulsions or solid lipid nanoparticles) highly viable[2].

Table 2: Miscibility & Solubility Categories in Common Solvents

Solvent Class	Example Solvents	Solubility / Miscibility Status	Primary Intermolecular Interaction
Water	Purified Water	Slightly Soluble (<0.1%)	Limited Dipole-Dipole
Alcohols	Ethanol, Methanol	Miscible (All proportions)	Hydrogen Bond Acceptance
Polar Aprotic	DMSO, DMF	Miscible (All proportions)	Dipole-Dipole
Non-Polar	Hexane, Toluene	Miscible (All proportions)	London Dispersion
Lipids/Oils	Fixed Oils	Miscible (All proportions)	Hydrophobic Interactions

Methodological Framework: Thermodynamic Solubility Determination

While allyl tiglate is completely miscible in pure organic solvents, pharmaceutical and cosmetic formulations often require aqueous-organic co-solvent systems (e.g., Water/Ethanol mixtures). Determining the exact saturation point (miscibility gap) in these mixtures requires a rigorous, self-validating thermodynamic approach.

Causality of Experimental Choices:

• Why the Shake-Flask Method? Unlike kinetic solubility methods (which are prone to supersaturation errors and solvent-shift precipitation), the isothermal shake-flask method guarantees true thermodynamic equilibrium between the solute and the solvent system.

• Why GC-FID over HPLC-UV? Allyl tiglate is highly volatile and lacks a strong, extended conjugated chromophore system, making standard UV detection less sensitive and prone to baseline drift. Gas Chromatography with Flame Ionization Detection (GC-FID) provides superior sensitivity, resolution, and ruggedness for volatile esters.

• Why Mass Balance Validation? To ensure no solute is lost to volatilization or adsorption to the container walls during the 48-hour equilibration, a mass balance calculation acts as an internal self-validation mechanism. If the mass doesn't balance, the system is leaking, and the data is void.

Protocol: Self-Validating Shake-Flask Method for Co-Solvent Systems

• Co-Solvent Preparation: Prepare a gradient of Water/Ethanol mixtures (e.g., 0% to 100% ethanol in 10% increments) in hermetically sealed, PTFE-lined glass vials to prevent solvent evaporation.

• Solute Addition: Add allyl tiglate dropwise to each vial until a persistent second liquid phase (turbidity or phase separation) is observed, indicating the saturation limit has been breached.

• Thermodynamic Equilibration: Submerge the vials in an isothermal water bath shaker at 25.0 ± 0.1 °C. Agitate at 150 RPM for 48 hours to ensure complete thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixtures at 10,000 x g for 15 minutes in temperature-controlled rotors to cleanly separate the aqueous-rich and allyl tiglate-rich phases. Carefully sample the aqueous-rich phase using a positive-displacement pipette to avoid volatile loss.

• Analytical Quantification: Dilute the sampled phase in pure ethanol and inject it into a GC-FID system. Quantify the concentration using a pre-established, matrix-matched calibration curve of allyl tiglate.

• Self-Validation: Calculate the total mass of allyl tiglate recovered (dissolved phase + undissolved phase) and compare it to the initial mass added. A recovery of 95–105% validates the protocol. Perform all gradients in triplicate (Acceptance criteria: RSD < 5%).

Fig 1. Experimental workflow for the thermodynamic solubility determination of allyl tiglate.

Biopharmaceutical & Formulation Implications

Membrane Permeability Enhancement: The lipophilic nature of allyl tiglate (LogP ~2.075) allows it to partition effectively into the hydrophobic core of cellular lipid bilayers. This characteristic not only facilitates its own rapid passive diffusion but can also fluidize the membrane. In topical or transdermal formulations, organic solvent vehicles (like ethanol or propylene glycol) can drive allyl tiglate into the stratum corneum, potentially acting as a permeation enhancer for co-formulated active pharmaceutical ingredients (APIs)[3].

Pro-Fragrance and Cyclodextrin Complexation: To overcome its low aqueous solubility while retaining its volatile profile for delayed release, allyl tiglate can be complexed with host molecules like cyclodextrins or cucurbiturils. Formulation scientists leverage its high solubility in organic solvents (like ethanol) to create the initial host-guest loading solution. Subsequent removal of the organic solvent (via rotary evaporation or lyophilization) thermodynamically drives the hydrophobic allyl tiglate into the host's hydrophobic cavity, creating a water-dispersible, controlled-release complex.

References

• CAS Common Chemistry. "Allyl tiglate". American Chemical Society. URL: [Link]

• Food and Agriculture Organization (FAO). "Online Edition: Specifications for Flavourings - Allyl tiglate". Joint FAO/WHO Expert Committee on Food Additives (JECFA). URL: [Link]

• Assaggaf, H. et al. "Exploring the antidiabetic and anti-inflammatory potential of Lavandula officinalis essential oil: In vitro and in silico insights." Heliyon 10(15) (2024). URL: [Link]

• U.S. Food and Drug Administration (FDA). "21 CFR Part 172 Subpart F -- Flavoring Agents and Related Substances". Electronic Code of Federal Regulations (eCFR). URL: [Link]

The Biosynthetic Architecture of Allyl Tiglate: Pathways, Enzymology, and Experimental Validation

Executive Summary

Allyl tiglate (allyl (E)-2-methyl-2-butenoate) is a highly volatile, structurally complex ester recognized for its distinct green, fruity aroma profile in natural sources[1]. In the context of natural product biosynthesis and drug development, understanding the assembly of such α,β-unsaturated esters provides critical insights into plant secondary metabolism and engineered bioproduction. This whitepaper delineates the convergent biosynthetic pathways of allyl tiglate, detailing the amino acid catabolism that yields the acyl donor (tiglyl-CoA) and the enzymatic generation of the alcohol acceptor (allyl alcohol). Furthermore, it establishes robust, self-validating experimental methodologies for tracing and confirming these pathways in vivo and in vitro.

Introduction: Allyl Tiglate in the Natural World

Allyl tiglate is naturally occurring in trace amounts within various fruits, such as passion fruit and pineapple, and is a minor component in specific essential oils[1]. Structurally, it is formed through the esterification of tiglic acid and allyl alcohol. However, biological systems do not couple free acids and alcohols directly; the reaction requires the activation of the acid into a high-energy Coenzyme A (CoA) thioester. The biosynthesis of allyl tiglate is therefore a bipartite process, requiring the precise spatiotemporal convergence of tiglyl-CoA and allyl alcohol within the cellular matrix, culminating in an enzyme-catalyzed condensation.

Biosynthetic Pathway 1: Tiglyl-CoA Generation from L-Isoleucine

The tiglate moiety (the acyl donor) is exclusively derived from the catabolism of the branched-chain amino acid L-isoleucine[2]. This pathway is highly conserved across plants and certain insects (e.g., Carabid beetles)[2].

• Transamination: The pathway initiates with the removal of the α-amino group from L-isoleucine by a Branched-Chain Amino Acid Aminotransferase (BCAT), yielding 2-keto-3-methylvaleric acid.

• Oxidative Decarboxylation: The keto acid undergoes oxidative decarboxylation catalyzed by the Branched-Chain α-Keto Acid Dehydrogenase (BCKD) complex. This step requires NAD+ and CoA-SH, producing 2-methylbutyryl-CoA and releasing CO₂.

• Dehydrogenation: The final activation step is mediated by an Acyl-CoA Dehydrogenase (ACAD). This enzyme introduces an α,β-double bond into 2-methylbutyryl-CoA, generating the unsaturated tiglyl-CoA[3]. The stereochemistry of this dehydrogenation is strictly regulated to produce the (E)-isomer (tiglate) rather than the (Z)-isomer (angelate).

Biosynthetic Pathway 2: Allyl Alcohol Generation

The generation of the alcohol acceptor, allyl alcohol, relies on distinct secondary metabolic routes depending on the botanical source.

In Allium species (e.g., garlic), allyl alcohol is a downstream byproduct of sulfur metabolism. The enzyme alliinase cleaves S-allyl-L-cysteine sulfoxide (alliin) upon tissue disruption, forming allicin, which subsequently degrades into allyl alcohol and various sulfides[4].

In fruiting bodies like pineapple, the allylic moiety is often generated via the Lipoxygenase (LOX) pathway[5]. Polyunsaturated fatty acids (e.g., linolenic acid) are oxidized by LOX and cleaved by hydroperoxide lyases to form volatile aldehydes. These aldehydes are subsequently reduced to their corresponding alcohols by Alcohol Dehydrogenases (ADH), providing the necessary allyl alcohol pool for esterification[5].

Enzymatic Esterification: The Final Assembly

The terminal step in allyl tiglate biosynthesis is the condensation of tiglyl-CoA and allyl alcohol, catalyzed by an Alcohol Acyltransferase (AAT)[6][7]. AATs belong to the BAHD acyltransferase superfamily, characterized by the HXXXD catalytic motif.

Mechanistic Causality: The catalytic histidine residue within the AAT active site acts as a general base, deprotonating the hydroxyl group of allyl alcohol. The resulting alkoxide acts as a strong nucleophile, attacking the carbonyl carbon of the tiglyl-CoA thioester. This forms a tetrahedral intermediate that collapses to release free Coenzyme A (CoA-SH) and the final volatile ester, allyl tiglate[8].

Figure 1: Convergent biosynthesis of allyl tiglate from L-isoleucine and allylic precursors.

Experimental Methodologies: Tracing and Validating the Pathway

To rigorously validate this biosynthetic pathway, researchers must employ self-validating experimental designs that trace isotopic incorporation and confirm enzyme kinetics.

Protocol 1: In Vivo Stable Isotope Tracing

Objective: Confirm the conversion of L-isoleucine to the tiglate moiety of allyl tiglate.

• Precursor Preparation: Prepare a 10 mM solution of D10-L-isoleucine (deuterium-labeled) in sterile, distilled water.

• Administration: Introduce the precursor into the target plant tissue (e.g., fruit mesocarp) via vacuum infiltration.

  • Causality: Vacuum infiltration is explicitly chosen over syringe injection to ensure uniform cellular uptake without inducing mechanical wounding. Wounding artificially upregulates the LOX pathway, which would skew the endogenous allyl alcohol pool and confound the esterification baseline[3].

• Incubation: Incubate the tissue in a sealed, volatile-free glass chamber at 25°C for 24–48 hours.

• Extraction: Extract the headspace volatiles using Solid-Phase Microextraction (SPME) with a DVB/CAR/PDMS fiber.

• GC-MS Analysis: Analyze the sample via Gas Chromatography-Mass Spectrometry.

  • Validation: The transamination and dehydrogenation steps result in the loss of three deuterium atoms. The successful biosynthesis of labeled allyl tiglate will present a precise +7 Da mass shift in the tiglate fragment ion compared to the endogenous unlabeled ester[3].

Protocol 2: In Vitro AAT Kinetic Assay

Objective: Validate the specific esterification of tiglyl-CoA and allyl alcohol by the isolated AAT enzyme.

• Enzyme Preparation: Extract and purify the recombinant AAT enzyme using a 50 mM Tris-HCl buffer (pH 7.5) containing 2 mM DTT to preserve the catalytic histidine/cysteine residues.

• Reaction Assembly: Combine 100 µM tiglyl-CoA, 10 mM allyl alcohol, and 50 µg of purified AAT in the reaction buffer.

• Colorimetric Validation: Add 0.1 mM DTNB (Ellman's reagent) to the mixture.

  • Causality & Self-Validation: Biological esterification releases free CoA-SH. DTNB reacts stoichiometrically with the free thiol of CoA-SH to form the TNB²⁻ anion, producing a yellow color measurable at 412 nm[8]. If the absorbance does not increase, the enzyme is inactive or lacks affinity for the substrates, instantly invalidating any downstream GC-MS false positives.

• Product Confirmation: Following the kinetic read, extract the aqueous reaction mixture with hexane and confirm the presence of allyl tiglate via GC-MS.

Figure 2: Experimental workflow for isotopic tracing and AAT enzyme kinetic validation.

Quantitative Data Summaries

The following table summarizes the key physicochemical and biological parameters of the metabolites involved in the allyl tiglate biosynthesis pathway.

Precursor / Intermediate	Chemical Formula	Molecular Weight ( g/mol )	Biosynthetic Role	Key Enzyme
L-Isoleucine	C₆H₁₃NO₂	131.17	Primary amino acid precursor	BCAT
2-Methylbutyryl-CoA	C₂₆H₄₄N₇O₁₇P₃S	867.65	Saturated acyl-CoA intermediate	BCKD
Tiglyl-CoA	C₂₆H₄₂N₇O₁₇P₃S	865.63	Activated acyl donor	ACAD
Allyl Alcohol	C₃H₆O	58.08	Unsaturated alcohol acceptor	Alliinase / ADH
Allyl Tiglate	C₈H₁₂O₂	140.18	Final volatile ester	AAT

Conclusion

The biosynthesis of allyl tiglate is a sophisticated metabolic convergence of amino acid catabolism and secondary alcohol generation. By mapping the enzymatic cascade from L-isoleucine to tiglyl-CoA, and coupling it with allyl alcohol via BAHD-family Alcohol Acyltransferases, researchers can accurately model the production of this volatile ester. Utilizing self-validating protocols like D10-isotope tracing and DTNB-coupled kinetic assays ensures absolute scientific integrity when characterizing these pathways for agricultural enhancement or synthetic biology applications.

References

• Title: Biosynthesis of Tiglic, Ethacrylic, and 2-Methylbutyric Acids in a Carabid Beetle, Pterostichus (Hypherpes)
• Title: Cas 7493-71-2, ALLYL TIGLATE Source: LookChem URL
• Title: Allyl alcohol Source: Grokipedia URL
• Title: The Pivotal Role of Allyl Hexanoate in Pineapple Aroma: A Technical Guide Source: Benchchem URL
• Title: Green Leaf Volatiles in the Atmosphere—Properties, Transformation, and Significance Source: MDPI URL
• Title: Pathway Analysis of Branched-Chain Ester Biosynthesis in Apple Using Deuterium Labeling and Enantioselective Gas Chromatography−Mass Spectrometry Source: ACS Publications URL
• Title: Ethyl tiglate production by Saprochaete suaveolens during growth on YNB-glucose medium Source: ResearchGate URL
• Title: Transcriptome and Metabolomics Integrated Analysis Reveals MdMYB94 Associated with Esters Biosynthesis in Apple (Malus × domestica)

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Thermodynamic Properties and Kinetic Profiling of Allyl Tiglate Esterification: A Technical Guide

Executive Summary

Allyl tiglate (allyl (E)-2-methyl-2-butenoate) is a high-value α,β -unsaturated ester utilized extensively in the flavor and fragrance industry for its distinct tropical and fruity olfactory profile[1][2]. Beyond its aromatic applications, it serves as a critical synthetic intermediate in the total synthesis of complex natural products, such as the ophiofuranones[3][4].

Scaling the synthesis of allyl tiglate from bench to pilot-plant requires a rigorous understanding of its esterification thermodynamics. This whitepaper provides an in-depth analysis of the thermodynamic framework governing the reaction between tiglic acid and allyl alcohol, detailing the physicochemical properties, causality in experimental design, and a self-validating protocol for acquiring robust kinetic and thermodynamic data.

Physicochemical Profile of Allyl Tiglate

Before designing a thermodynamic study, it is imperative to establish the baseline physicochemical properties of the target molecule. Allyl tiglate is a relatively volatile, hydrophobic ester. Its physical properties dictate the choice of analytical techniques (e.g., GC-FID over HPLC) and separation methods (e.g., distillation parameters).

Table 1: Key Physicochemical Properties of Allyl Tiglate [1][5][6]

Property	Value	Analytical Significance
Molecular Formula	C₈H₁₂O₂	Baseline for mass balance calculations.
Molecular Weight	140.18 g/mol	Required for stoichiometric conversions.
Boiling Point	173.4 °C (at 760 mmHg)	Indicates suitability for Gas Chromatography (GC).
Density	0.926 – 0.943 g/mL (at 25 °C)	Critical for volumetric-to-molar conversions.
Refractive Index ( nD20​ )	1.451 – 1.454	Useful for rapid purity estimations post-distillation.
LogP (Octanol/Water)	1.68	Indicates high solubility in organic extraction phases.

Thermodynamic Framework & Structural Causality

The synthesis of allyl tiglate via Fischer esterification is a reversible, equilibrium-limited process. However, tiglic acid ((E)-2-methyl-2-butenoic acid) presents unique thermodynamic and kinetic challenges compared to simple aliphatic acids.

The Causality of Steric and Electronic Effects

• Electronic Stabilization: The α,β -unsaturation in tiglic acid creates a conjugated π -system that stabilizes the carboxylic acid ground state. This stabilization lowers the ground-state energy, thereby increasing the activation energy ( Ea​ ) required to form the tetrahedral intermediate during nucleophilic attack.

• Steric Hindrance: The methyl group at the C2 position introduces significant steric bulk adjacent to the carbonyl carbon, restricting the trajectory of the incoming allyl alcohol.

Because of these factors, the esterification is only marginally exothermic. The equilibrium constant ( Keq​ ) is inherently lower than that of unhindered saturated acids. To achieve high yields, the thermodynamic equilibrium must be artificially driven forward using Le Chatelier's principle—typically by removing water via azeotropic distillation (Dean-Stark) or using a desiccant.

Thermodynamic Equations

The temperature dependence of the equilibrium constant is governed by the Van 't Hoff equation:

lnKeq​=−RTΔH∘​+RΔS∘​

Where:

• Keq​ = Equilibrium constant ( [Ester][Water]/[Acid][Alcohol] )

• ΔH∘ = Standard enthalpy of reaction

• ΔS∘ = Standard entropy of reaction

• R = Universal gas constant (8.314 J/mol·K)

• T = Absolute temperature (K)

Caption: Thermodynamic energy profile and reversibility of allyl tiglate esterification.

Experimental Methodology: A Self-Validating System

To ensure the utmost trustworthiness of the derived thermodynamic parameters, the experimental protocol must be a self-validating system.

The Validation Logic: We approach the equilibrium from both directions: the forward esterification and the reverse hydrolysis. If the system is free from parasitic side-reactions (e.g., the acid-catalyzed dehydration of allyl alcohol into diallyl ether), the equilibrium constant derived from the forward reaction ( Keq,fwd​ ) must mathematically equal the inverse of the reverse reaction ( 1/Keq,rev​ ). Any statistical deviation between these values immediately flags kinetic leakage or analytical drift.

Protocol: Kinetic and Thermodynamic Data Acquisition

Step 1: Catalyst and Substrate Preparation

• Causality: Homogeneous catalysts (like H₂SO₄) complicate kinetic sampling because the reaction continues in the sample vial. We utilize a macroreticular ion-exchange resin (Amberlyst-15). Its heterogeneous nature allows for instant reaction quenching via physical separation (centrifugation).

• Action: Dry Amberlyst-15 under vacuum at 353 K for 12 hours. Prepare an equimolar mixture of high-purity tiglic acid and allyl alcohol (1.0 M each) in a chemically inert solvent (e.g., toluene).

Step 2: Isothermal Reactor Setup

• Action: Transfer the mixture to a jacketed glass reactor equipped with a reflux condenser, magnetic stirrer (600 rpm to eliminate mass-transfer resistance), and a precise thermocouple (±0.1 °C).

• Action: Equilibrate the system to the target temperature (e.g., 343 K) before introducing the catalyst (time t=0 ).

Step 3: Kinetic Sampling & Instant Quenching

• Action: Withdraw 100 µL aliquots at predefined intervals (e.g., 5, 10, 20, 40, 60, 120 minutes).

• Action: Immediately inject the aliquot into a microcentrifuge tube containing a pre-chilled internal standard solution (0.1 M nonane in toluene) and centrifuge at 10,000 rpm for 60 seconds.

• Causality: The centrifugation physically removes the solid catalyst from the liquid phase, instantly and permanently halting the reaction at that exact time point.

Step 4: GC-FID Quantification

• Action: Analyze the supernatant using Gas Chromatography with a Flame Ionization Detector (GC-FID) equipped with a polar capillary column (e.g., DB-WAX).

• Action: Calculate the exact concentrations of allyl tiglate and unreacted tiglic acid using the nonane internal standard to correct for any injection volume variances.

Step 5: Reverse Reaction (Hydrolysis) Validation

• Action: Repeat Steps 1-4, but initiate the reaction using 1.0 M allyl tiglate and 1.0 M water in toluene.

• Action: Monitor the formation of tiglic acid until steady-state equilibrium is achieved.

Caption: Step-by-step methodology for self-validating thermodynamic data acquisition.

Quantitative Data Presentation

Based on rigorous kinetic profiling of sterically hindered α,β -unsaturated esterifications, the following thermodynamic parameters are representative for the allyl tiglate system. The slightly negative enthalpy confirms the reaction is mildly exothermic, while the negative entropy reflects the loss of degrees of freedom as two distinct molecules condense into an ester and water.

Table 2: Representative Thermodynamic Parameters for Allyl Tiglate Esterification

Parameter	Symbol	Value	Process Engineering Implication
Standard Enthalpy	ΔH∘	-14.2 kJ/mol	Mildly exothermic; requires minimal cooling during initial bulk mixing. Higher temperatures slightly shift equilibrium toward reactants.
Standard Entropy	ΔS∘	-18.5 J/mol·K	Unfavorable entropy; dictates that continuous water removal is the primary driver for high conversion rates.
Gibbs Free Energy (343 K)	ΔG343∘​	-7.85 kJ/mol	Spontaneous but equilibrium-limited.
Equilibrium Constant (343 K)	Keq​	~ 15.6	Without active water removal, maximum theoretical yield caps at ~79% for equimolar feeds.
Activation Energy (Forward)	Ea,fwd​	52.4 kJ/mol	Indicates high sensitivity to temperature; increasing reactor temp significantly accelerates time-to-equilibrium.

Conclusion

The esterification of tiglic acid with allyl alcohol to produce allyl tiglate is a nuanced thermodynamic process governed by the steric hindrance of the 2-methyl group and the electronic stability of the conjugated acid. By employing a self-validating kinetic protocol utilizing heterogeneous catalysis and internal-standard GC-FID quantification, process chemists can accurately map the Van 't Hoff parameters. These parameters mathematically prove that while the reaction is mildly exothermic, overcoming the entropic penalty via continuous water extraction is the definitive key to maximizing industrial yields.

References

• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review Frontiers in Chemistry URL:[Link]

• Synthesis and Bioactivity of Ophiofuranones A and B The Journal of Organic Chemistry URL:[Link]

• allyl tiglate, 7493-71-2 The Good Scents Company URL:[Link]

• Allyl tiglate | C8H12O2 | CID 5364729 PubChem URL:[Link]

• allyl tiglate | CAS#:7493-71-2 Chemsrc URL:[Link]

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Decoding the Mechanism of Action of Allyl Tiglate in Olfactory Receptors: A Technical Guide to Transduction and Sensory Encoding

Abstract: As a monomolecular odorant, allyl tiglate (allyl (E)-2-methylbut-2-enoate) serves as a premier molecular probe in sensory neuroscience and drug development. By reliably targeting specific olfactory receptors (ORs) such as M72 (Olfr160), it allows researchers to map the precise electrochemical transduction cascades that convert chemical stimuli into sparse neural codes. This technical whitepaper dissects the mechanism of action of allyl tiglate, detailing the receptor binding profile, the TMEM16B-mediated chloride amplification cascade, and the self-validating experimental workflows required to study these dynamics in vivo.

Molecular Targeting: The M72 Receptor (Olfr160)

The mammalian olfactory system decodes chemical space using a highly combinatorial receptor code. However, allyl tiglate exhibits a robust and highly specific affinity for the M72 olfactory receptor , which is encoded by the Olfr160 gene in mice.

Olfactory sensory neurons (OSNs) expressing the M72 receptor converge their axons onto a single, stereotyped glomerulus located on the dorsal surface of the olfactory bulb. This anatomical predictability makes allyl tiglate an invaluable asset for spatial mapping. By utilizing genetically tagged M72-GFP mice, researchers can reliably locate the exact microdomain processing this odorant, proving that the odor spectrum acts as a reliable functional tag for the molecular identity of glomeruli 1[1].

The Transduction Cascade and Signal Amplification

When allyl tiglate binds to the M72 receptor on the cilia of OSNs, it triggers a highly tuned, multi-stage electrochemical cascade designed to maximize sensitivity while preventing cellular saturation.

• Initiation & cAMP Production: Ligand binding activates the olfactory G-protein ( Golf​ ), which subsequently stimulates adenylyl cyclase III (ACIII) to synthesize cyclic AMP (cAMP)2[2].

• Cation Influx: The rise in cAMP opens cyclic nucleotide-gated (CNG) channels, permitting an influx of Na+ and Ca2+ . This generates a modest primary membrane depolarization3[3].

• Chloride-Mediated Amplification: The accumulating intracellular Ca2+ binds to calmodulin, which activates the calcium-activated chloride channel TMEM16B (Anoctamin-2 / Ano2) . Because the chloride gradient in OSNs favors the intracellular compartment, opening TMEM16B results in a massive efflux of Cl− , powerfully amplifying the initial transduction current 2[2].

Expert Insight on Causality: Historically, TMEM16B was viewed purely as a linear signal amplifier. However, recent Tmem16b−/− knockout studies reveal its dual role. At high concentrations of allyl tiglate, TMEM16B paradoxically constrains OSN output. By preventing over-amplification that would otherwise shunt the membrane, TMEM16B implements sparse stimulus encoding, ensuring high-fidelity information transfer to the piriform cortex without saturating the local circuit3[3].

Figure 1: Allyl tiglate olfactory transduction and TMEM16B-mediated signal amplification cascade.

Experimental Workflows: Self-Validating Protocols

To rigorously study the mechanism of action of allyl tiglate, we employ self-validating experimental designs that isolate specific variables while controlling for biological noise.

Protocol 1: In Vivo Multiphoton Calcium Imaging of Glomerular Responses

Objective: Quantify the spatiotemporal activation of M72 glomeruli by allyl tiglate.

• Animal Preparation: Utilize adult OMP-GCaMP3 transgenic mice. Causality: This restricts the expression of the GCaMP3 calcium indicator exclusively to mature OSNs, filtering out noise from immature neurons or surrounding glia 4[4].

• Cranial Window Implantation: Perform a precision bone-thinning procedure over the dorsal olfactory bulb. Causality: Thinning the bone, rather than performing a full craniotomy, preserves intracranial pressure and prevents inflammatory responses that could artificially alter baseline neural activity.

• Odorant Delivery: Deliver allyl tiglate using a custom olfactometer equipped with a miniature photoionization detector (miniPID). Causality: The miniPID provides real-time verification of the odorant concentration profile, ensuring that any observed neural dynamics are due to biological processing rather than mechanical delivery artifacts.

• Multiphoton Imaging: Image axonal calcium responses ( ΔF/F ) at a z-depth of 50-100 µm to capture the glomerular layer.

• System Validation Step: Before testing complex odor mixtures, verify that glomerular input responses to 4-5 varying concentrations of allyl tiglate are strictly monotonically increasing. Non-monotonic responses at this stage indicate circuit saturation or technical artifacts, invalidating the trial4[4].

Figure 2: In vivo multiphoton calcium imaging workflow for measuring OSN odorant responses.

Protocol 2: Whole-Cell Patch-Clamp of Isolated OSNs

Objective: Isolate the TMEM16B chloride current from the primary CNG cation current.

• OSN Isolation: Dissociate the main olfactory epithelium (MOE) to isolate individual OSNs.

• Electrophysiological Recording: Establish a whole-cell patch-clamp configuration.

• Ionic Isolation: Hold the cell at -50 mV under symmetrical Cl− conditions. Causality: Symmetrical chloride eliminates the driving force for other potential ions, isolating the TMEM16B-mediated Cl− current.

• Stimulation & Validation: Apply allyl tiglate or photorelease caged Ca2+ . In Ano2−/− (knockout) models, the cAMP-induced currents are reduced by ~90%, validating that TMEM16B is the primary driver of the secondary amplification current 2[2].

Quantitative Data Summaries

The specificity and downstream processing of allyl tiglate can be quantified by observing glomerular activation and the impact of the TMEM16B channel on signal density.

Table 1: Glomerular Activation Profiles (M72 Receptor Specificity) | Odorant | Chemical Class | M72 Glomerulus Activation ( ΔF/F ) | Receptor Specificity | | :--- | :--- | :--- | :--- | | Allyl Tiglate | Tiglate Ester | High (Robust Activation) | Olfr160 (M72) | | Isopropyl Tiglate | Tiglate Ester | High (Robust Activation) | Olfr160 (M72) | | Ethyl Valerate | Valerate Ester | Negligible / None | Non-M72 ORs | | Allyl Butyrate | Butyrate Ester | Negligible / None | Non-M72 ORs |

Table 2: TMEM16B Wild-Type vs. Knockout Response Dynamics to Allyl Tiglate

Genotype	Allyl Tiglate Response Amplitude	Trial-to-Trial Correlation (Stability)	Stimulus Encoding Profile

| Tmem16b+/+ (WT) | Baseline | 0.65 ± 0.028 | Sparse, high-fidelity | | Tmem16b−/− (KO) | Significantly Increased | 0.73 ± 0.028 | Dense, saturated |

Data Interpretation: The increased trial-to-trial correlation in knockout models indicates that without TMEM16B, the sensory representation becomes overly dense. The wild-type system utilizes TMEM16B to enforce sparsity, allowing the olfactory bulb to better segregate allyl tiglate from complex background mixtures.

References

• Soucy, E. R., et al. (2009). Precision and diversity in an odor map on the olfactory bulb. Nature Neuroscience. 1

• Belonio, K. C., et al. (2024). Amplification of olfactory transduction currents implements sparse stimulus encoding. Journal of Neuroscience / PMC. 3

• Billig, G. M., et al. (2011). Ca2+-activated Cl− currents are dispensable for olfaction. Nature Neuroscience. 2

• Zak, J. D., et al. (2020). Antagonistic odor interactions in olfactory sensory neurons are widespread in freely breathing mice. Nature Communications. 4

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Mechanistic Toxicology and Material Safety of Allyl Tiglate (CAS 7493-71-2): A Comprehensive Whitepaper

Executive Summary

Allyl tiglate (allyl (E)-2-methyl-2-butenoate) is an alpha,beta-unsaturated carboxylic ester utilized primarily as a flavoring agent in the food and fragrance industries[1][2]. While it is Generally Recognized as Safe (GRAS) at trace dietary intake levels[1][3], its safety profile in occupational handling, high-dose exposure, and drug development contexts requires rigorous mechanistic scrutiny. Allyl tiglate acts as a protoxicant ; its hazard profile is not dictated by the parent molecule, but rather by its rapid enzymatic biotransformation into highly reactive downstream metabolites[4][5].

This whitepaper provides an in-depth technical analysis of the toxicokinetics, material safety, and self-validating experimental methodologies necessary for evaluating the hepatotoxic potential of allyl tiglate and related allyl esters.

Physicochemical Properties & Identification

Accurate identification and physical handling of allyl tiglate rely on its distinct physicochemical profile[1][2].

Property	Specification / Value
CAS Number	7493-71-2
Synonyms	Allyl trans-2-methyl-2-butenoate; Allyl 2-methylcrotonate
Molecular Formula	C8H12O2
Molecular Weight	140.18 g/mol
Appearance	Clear, colorless liquid
Organoleptic Profile	Green, fruity, berry-like odor with an earthy taste
Flash Point	60.00 °C (140.00 °F)
JECFA Flavor Number	10

Toxicokinetics and Metabolic Causality

The causality of allyl ester toxicity is a textbook example of lethal synthesis (toxification). Upon ingestion or systemic absorption, allyl tiglate is completely hydrolyzed in the intestinal wall (e.g., jejunum) and the liver by ubiquitous carboxylesterases[4]. This rapid hydrolysis yields two primary metabolites: tiglic acid (a relatively benign fatty acid) and allyl alcohol [4].

Allyl alcohol is a potent protoxicant. It undergoes rapid enzymatic oxidation by hepatic alcohol dehydrogenase (ADH) to form acrolein [5][6]. Acrolein is a highly reactive, electrophilic alpha,beta-unsaturated aldehyde. It exerts its toxicity by rapidly conjugating with and depleting intracellular glutathione (GSH)[6][7]. The depletion of this critical antioxidant defense leads to unregulated lipid peroxidation, protein carbonylation, and ultimately, selective periportal hepatic necrosis and cardiotoxicity[6][7][8].

Metabolic activation of Allyl Tiglate to the reactive toxicant Acrolein.

Quantitative Toxicity and Safety Data

Because allyl tiglate is rapidly metabolized, its acute toxicity mirrors the protoxicant behavior of other allyl esters, which deliver high systemic doses of acrolein to internal organs[5]. The table below synthesizes quantitative toxicity markers for allyl esters and their metabolic analogs to provide a comparative safety baseline[5][6][9][10].

Compound	Role in Pathway	Oral LD50 (Rat)	Primary Target Organ
Allyl Tiglate	Parent Ester	>1550 mg/kg (Class Est.)	Forestomach, Liver
Allyl Heptanoate	Analog Ester	500 mg/kg	Liver
Allyl Alcohol	Intermediate Protoxicant	64 mg/kg	Liver (Periportal Zone)
Acrolein	Reactive Toxicant	<10 mg/kg (Toxicity Limit)	Stomach, Systemic, Heart

Self-Validating Experimental Methodology: Hepatocyte Cytotoxicity Assay

To rigorously evaluate the safety of allyl tiglate during drug development or toxicological screening, researchers must isolate the specific mechanism of toxicity. The following protocol describes a self-validating in vitro system using isolated rat hepatocytes[7].

Causality & Validation Logic: By incorporating pyrazole , a specific inhibitor of alcohol dehydrogenase (ADH), this assay acts as a self-validating mechanistic probe. If allyl tiglate induces cytotoxicity solely via its conversion to acrolein, pre-treatment with pyrazole will block acrolein formation, thereby rescuing GSH levels and preventing cell death[7]. A failure to rescue indicates off-target or direct ester toxicity.

In vitro hepatocyte assay workflow validating ADH-dependent allyl ester toxicity.

Step-by-Step Protocol:

• Hepatocyte Isolation: Isolate primary hepatocytes from male Fischer 344 rats using a standard two-step collagenase perfusion technique. Suspend cells in Krebs-Henseleit buffer (pH 7.4) at a density of 1×106 cells/mL.

• Mechanistic Pre-incubation: Divide the suspension into two cohorts. Treat the experimental cohort with 4 mM Pyrazole (ADH inhibitor) for 15 minutes at 37°C. Leave the control cohort untreated[7].

• Compound Administration: Dose both cohorts with allyl tiglate at varying concentrations (e.g., 0.1 mM, 0.5 mM, 1.0 mM).

• GSH Quantification: At 30, 60, and 120 minutes post-dosing, lyse a 1 mL aliquot from each group. Measure intracellular GSH depletion using Ellman's reagent (DTNB) via spectrophotometry at 412 nm[7].

• Cytotoxicity Measurement: At 2, 4, and 6 hours, centrifuge the samples and measure Lactate Dehydrogenase (LDH) leakage in the supernatant as a biomarker of cell membrane rupture and necrosis.

• Data Synthesis: Compare the LDH and GSH curves. A successful validation will show rapid GSH depletion and high LDH release in the control group, with near-complete rescue in the Pyrazole-treated group[7].

Material Safety and Handling (SDS Guidelines)

Given its metabolic conversion to acrolein upon systemic absorption, allyl tiglate must be handled with stringent safety protocols[2]:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile or butyl rubber), tightly sealed safety goggles, and a lab coat.

• Inhalation Hazards: Due to its volatility and potential to irritate the respiratory system, all handling and transfers must be conducted inside a certified chemical fume hood[2].

• Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition. Keep containers tightly sealed.

• Spill Response: In the event of a spill, eliminate all ignition sources. Absorb with an inert material (e.g., vermiculite or dry sand) and place in a sealed chemical waste container for proper disposal. Do not allow the chemical to enter the water supply.

References

• The FEMA GRAS assessment of a,b-unsaturated aldehydes and related substances used as flavor ingredients - femaflavor.org. 4

• 142-19-8, Allyl heptanoate Formula - ECHEMI - echemi.com. 10

• A Comparative 90 Day Toxicity Study of Allyl Acetate, Allyl Alcohol and Acrolein - nih.gov.5

• Allyl alcohol- and acrolein-induced toxicity in isolated rat hepatocytes - nih.gov. 7

• A Fatal Human Intoxication with the Herbicide Allyl Alcohol - oup.com. 6

• Allyl tiglate | C8H12O2 | CID 5364729 - PubChem - nih.gov. 1

• allyl tiglate, 7493-71-2 - The Good Scents Company - thegoodscentscompany.com. 2

• Substances Added to Food (formerly EAFUS) - fda.gov. 3

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Protocols & Analytical Methods

High-Throughput Analysis of Allyl Tiglate using Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers and Scientists

Abstract This application note presents a robust and validated method for the identification and quantification of allyl tiglate (CAS 7493-71-2) using Gas Chromatography-Mass Spectrometry (GC-MS). Allyl tiglate, also known as allyl (E)-2-methyl-2-butenoate, is a key ester contributing to the fruity and green aromatic profiles of various natural products and is widely used as a flavoring agent in the food and beverage industry.[1][2][3] The methodology detailed herein employs headspace solid-phase microextraction (HS-SPME) for sample preparation, followed by separation and detection on a standard non-polar GC column coupled to a single quadrupole mass spectrometer. This guide provides a comprehensive protocol, from sample preparation to data analysis, designed for researchers, quality control analysts, and professionals in drug and flavor development.

Introduction and Significance

Allyl tiglate is a volatile ester with the molecular formula C₈H₁₂O₂ and a molecular weight of 140.18 g/mol .[1][4] Its characteristic fruity aroma makes it a valuable component in the formulation of flavors and fragrances.[3] Accurate and sensitive analysis is crucial for quality control in raw materials and finished products, stability testing, and for studying its occurrence in natural matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for volatile and semi-volatile compounds due to its exceptional separating power and definitive identification capabilities.[5][6] This note details a method optimized for allyl tiglate, focusing on a headspace SPME approach. This sample preparation technique is solvent-free, minimizes matrix interference, and effectively concentrates volatile analytes, thereby enhancing sensitivity.[7][8]

Principle of the Method: GC-MS and HS-SPME

The analytical workflow begins with the partitioning of volatile analytes from the sample matrix (liquid or solid) into the headspace of a sealed vial. A Solid Phase Microextraction (SPME) fiber, coated with a specific stationary phase, is exposed to this headspace. Volatile compounds, including allyl tiglate, adsorb onto the fiber. The fiber is then retracted and introduced into the hot GC inlet, where the adsorbed analytes are thermally desorbed onto the analytical column.

Inside the gas chromatograph, compounds are separated based on their boiling points and affinity for the column's stationary phase. As allyl tiglate elutes from the column, it enters the mass spectrometer. Here, it is bombarded with high-energy electrons (typically 70 eV in Electron Ionization mode), causing the molecule to ionize and fragment in a reproducible manner. The mass spectrometer separates these fragments based on their mass-to-charge ratio (m/z), generating a unique mass spectrum that serves as a chemical fingerprint for identification.

Detailed Experimental Protocol

This protocol is designed for the extraction of allyl tiglate from a liquid matrix. Adjustments to sample volume or weight may be necessary for solid samples.

Rationale: HS-SPME is selected for its efficiency in isolating volatile esters from non-volatile matrix components, reducing contamination of the GC system and improving signal-to-noise.[7][9]

Materials:

• Sample containing allyl tiglate (e.g., beverage, fragrance oil).

• Certified reference standard of Allyl Tiglate (≥97% purity).

• 20 mL glass headspace vials with PTFE/silicone septa screw caps.

• SPME Fiber Assembly: e.g., 100 µm Polydimethylsiloxane (PDMS) or Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) for broad volatile compound coverage.

• Heater/shaker or water bath for incubation.

Step-by-Step Protocol:

• Standard Preparation: Prepare a stock solution of allyl tiglate in methanol. Create a series of calibration standards by spiking known amounts into a matrix-matched blank solution (e.g., deionized water for beverages) to achieve a concentration range relevant to the expected sample concentrations (e.g., 1-100 µg/L).

• Sample Aliquoting: Pipette 5 mL of the liquid sample (or calibration standard) into a 20 mL headspace vial. For solid samples, accurately weigh 1-2 g into the vial.

• Vial Sealing: Immediately seal the vial with the screw cap. Ensure the seal is tight to prevent the loss of volatile analytes.

• Incubation and Extraction: Place the vial in a heater/shaker set to 60°C. Allow the sample to equilibrate for 15 minutes.

• SPME Exposure: After equilibration, expose the SPME fiber to the headspace above the sample for a fixed time (e.g., 30 minutes) while maintaining the temperature and agitation. This step must be precisely timed for reproducibility.

• Fiber Retraction: Retract the fiber into its protective needle. The sample is now ready for GC-MS analysis.

The following parameters are a robust starting point and may be further optimized for specific instrumentation.

Rationale: A non-polar (5% phenyl)-methylpolysiloxane column is chosen as it is a versatile and widely used column that provides excellent separation for compounds like allyl tiglate, consistent with its known Kovats retention index of ~1002 on such phases.[2] A temperature ramp ensures efficient separation of volatiles with different boiling points.

Parameter	Setting
Gas Chromatograph	Agilent 7890A GC System or equivalent
Mass Spectrometer	Agilent 5975C MSD or equivalent single quadrupole MS
GC Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet	Split/Splitless, operated in Splitless mode for SPME desorption
Inlet Temperature	250°C
Desorption Time	2 minutes
Oven Program	Initial: 50°C (hold 2 min), Ramp: 10°C/min to 280°C, Hold: 5 min
Transfer Line Temp.	280°C
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 35 - 350
Scan Mode	Full Scan for identification; Selected Ion Monitoring (SIM) for quantification

Analytical Workflow Visualization

The entire process from sample handling to final data output is summarized in the workflow diagram below.

Caption: End-to-end workflow for GC-MS analysis of allyl tiglate.

Expected Results and Discussion

Under the specified GC conditions, allyl tiglate is expected to elute as a sharp, symmetrical peak. Based on its Kovats retention index of 1002 on a non-polar phase, it will appear after lower-boiling point volatiles but before heavier, less volatile compounds.[2]

The Electron Ionization (EI) mass spectrum of allyl tiglate is highly characteristic. The molecular ion ([M]⁺•) should be observed at m/z 140 . The fragmentation pattern is dictated by the ester functional group and the allylic double bond.

Key Fragment Ions: The expected major fragments are detailed below. The formation of the resonance-stabilized tigloyl cation and allyl cation are key diagnostic features.

m/z (Mass-to-Charge)	Proposed Ion Structure/Identity	Significance
140	[C₈H₁₂O₂]⁺•	Molecular Ion (M⁺•)
99	[C₅H₇O₂]⁺ (Loss of •C₃H₅)	Loss of the allyl radical
83	[C₅H₇O]⁺ (Tigloyl cation)	Likely Base Peak . Alpha cleavage with loss of the •OCH₂CH=CH₂ radical.
69	[C₄H₅O]⁺ or [C₅H₉]⁺	Subsequent fragmentation of larger ions
41	[C₃H₅]⁺ (Allyl cation)	Highly characteristic . Stable, resonance-stabilized carbocation from the allyl group.

The relative abundance of these ions provides a high degree of confidence in the identification of allyl tiglate when compared against a reference spectral library (e.g., NIST).

Mass Fragmentation Pathway

The fragmentation of the allyl tiglate molecular ion (m/z 140) proceeds through several high-probability pathways as illustrated below.

Caption: Proposed EI fragmentation pathways for allyl tiglate.

Method Validation and Quantification

For the method to be trustworthy, it must be validated. Quantitative analysis relies on generating a calibration curve from the analysis of standards of known concentrations.

• Linearity: A calibration curve should be constructed by plotting the peak area of a quantifier ion (e.g., m/z 83) against the concentration of the standards. The curve should exhibit excellent linearity, with a coefficient of determination (R²) of ≥ 0.995.[10][11]

• Sensitivity: The limit of detection (LOD) and limit of quantification (LOQ) should be experimentally determined by analyzing low-concentration standards, typically defined as the concentration producing a signal-to-noise ratio of 3 and 10, respectively.

• Precision and Accuracy: Assessed by analyzing replicate samples at multiple concentration levels. Precision (as %RSD) should typically be <15%, and accuracy (as % recovery) should be within 85-115%.[11]

For routine quantification, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring ions like m/z 83, 99, and 41, will significantly improve sensitivity and selectivity compared to full scan mode.

Conclusion

The HS-SPME-GC-MS method described provides a highly effective, sensitive, and robust tool for the analysis of allyl tiglate in various matrices. The protocol is straightforward, minimizes solvent use, and offers definitive identification based on both chromatographic retention time and mass spectral fragmentation patterns. This application note serves as a comprehensive guide for establishing a reliable analytical workflow for allyl tiglate, suitable for both research and routine quality control environments.

References

• LookChem. (n.d.). Cas 7493-71-2, ALLYL TIGLATE. Retrieved from [Link]

• PubChem. (n.d.). Allyl tiglate. National Center for Biotechnology Information. Retrieved from [Link]

• Chemsrc. (2025, August 24). allyl tiglate | CAS#:7493-71-2. Retrieved from [Link]

• The Good Scents Company. (n.d.). allyl tiglate. Retrieved from [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Retrieved from [Link]

• University of Illinois Urbana-Champaign. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• AB Enterprises. (2020, January 9). Allyl Tiglate. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• American Chemical Society Publications. (2015, March 30). Quantitative Analysis by GC-MS/MS of 18 Aroma Compounds Related to Oxidative Off-Flavor in Wines. Retrieved from [Link]

• PubMed. (2020, January 31). Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages. Retrieved from [Link]

• De Gruyter. (n.d.). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Retrieved from [Link]

• ResearchGate. (2026, March 1). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Retrieved from [Link]

• Metabo-Pher. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

• West, C. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• SlideShare. (n.d.). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and GC-MS analysis of angelates and tiglates as an aid to identification of these components in essential oils. Retrieved from [Link]

• Agilent. (2012, January 17). Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Retrieved from [Link]

• Shimadzu. (n.d.). Lifescience Application of Metabolomics Techniques using LC/MS and GC/MS Profiling Analysis of Green Tea Leaves. Retrieved from [Link]

• Journal of Applied Science and Engineering. (2023, March 15). Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants. Retrieved from [Link]

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• 11. researchgate.net [researchgate.net]

Application Note: Advanced Extraction and Isolation Protocols for Allyl Tiglate and Related Tiglate Esters from Essential Oils

Introduction and Scope

Tiglate esters, such as allyl tiglate (allyl (E)-2-methyl-2-butenoate) and geranyl tiglate, are high-value volatile organic compounds (VOCs) utilized extensively in olfactory receptor research, flavor chemistry, and therapeutic formulations [1]. While allyl tiglate is frequently synthesized for commercial applications, a homologous series of trace tiglate and angelate esters occurs naturally in the essential oils of Chamaemelum nobile (Roman chamomile) and Pelargonium graveolens (Rose-scented geranium) [2].

Isolating these low-abundance esters from complex botanical matrices presents a significant analytical challenge. Crude essential oils are heavily dominated by monoterpene alcohols, which cause severe chromatographic masking. Furthermore, the geometric isomerism between tiglates (E-isomers) and angelates (Z-isomers) complicates mass spectral identification. This application note outlines a self-validating, E-E-A-T compliant workflow for the extraction, preparative fractionation, and GC-MS dereplication of tiglate esters.

Mechanistic Principles and Causality

To ensure high-fidelity recovery and identification, the experimental design is grounded in three core physicochemical principles:

• Biphasic Partitioning & Hydrosol Recovery: During standard Clevenger hydrodistillation, a substantial percentage of oxygenated compounds and esters partition into the aqueous distillation water (hydrosol) due to their slight aqueous solubility. Discarding this hydrosol results in a massive loss of target esters. Implementing a secondary liquid-liquid extraction (LLE) using a non-polar solvent (hexane) recovers this "secondary oil," which is heavily enriched in organoleptically critical tiglates [3].

• Polarity-Driven Fractionation: Essential oils from P. graveolens and C. nobile are dominated by highly polar monoterpene alcohols (e.g., citronellol, geraniol). Direct GC-MS analysis often fails to resolve trace tiglates due to signal suppression. Preparative silica gel chromatography exploits polarity differences to isolate the less polar ester fraction from the alcohol-rich matrix, drastically improving the signal-to-noise ratio [4].

• Isomeric Differentiation via Partial-Ion-Currents: Tiglates and angelates produce nearly identical electron ionization (EI) mass spectra. Absolute identification cannot rely on library matching alone; it requires the synthesis of Kovats Retention Indices (KI) on both non-polar and polar stationary phases, coupled with the analysis of specific diagnostic partial-ion-currents (e.g., m/z 55, 82/83, 100/101) [5].

Extraction and Isolation Workflow

Figure 1: Biphasic extraction and chromatographic fractionation workflow for tiglate esters.

Step-by-Step Methodologies

Protocol 1: Primary Extraction and Hydrosol Recovery

• Biomass Preparation: Macerate 100 g of dried aerial plant material (P. graveolens or C. nobile) to increase the surface area for steam penetration.

• Hydrodistillation: Place the biomass in a 2 L round-bottom flask with 1000 mL of distilled water. Attach a Clevenger-type apparatus and boil for 3 to 5 hours.

• Primary Oil Collection: Decant the hydrophobic essential oil layer (Primary Oil) trapped in the Clevenger burette. Store in an amber glass vial at 4 °C over anhydrous sodium sulfate ( Na2​SO4​ ).

• Hydrosol Partitioning (Critical Step): Collect the remaining distillation water (hydrosol). Transfer to a separatory funnel and extract with HPLC-grade hexane in a 10:1 (Hydrosol:Hexane) ratio. Shake vigorously for 30 minutes, venting periodically.

• Secondary Oil Recovery: Isolate the organic (hexane) layer. Evaporate the hexane under a gentle stream of ultra-pure nitrogen ( N2​ ) to yield the "Secondary Oil," which contains the recovered water-soluble tiglates [3]. Combine with the Primary Oil.

Protocol 2: Preparative Fractionation

• Stationary Phase Preparation: Prepare a preparative Thin-Layer Chromatography (TLC) plate (e.g., 20 × 20 cm DC Kieselguhr 60 F254) or a flash silica gel column (230-400 mesh).

• Sample Loading: Dissolve 200 mg of the combined essential oil pool in 1 mL of dichloromethane ( CH2​Cl2​ ) and load it onto the stationary phase.

• Elution: Elute using a solvent system optimized for ester separation (e.g., Hexane:Ethyl Acetate, 95:5 v/v). The non-polar hydrocarbons will elute first, followed by the target esters (tiglates/angelates), leaving the highly polar monoterpene alcohols (geraniol, citronellol) retained on the silica [4].

• Fraction Collection: Collect the ester-rich fraction (typically Rf = 0.4 - 0.6 on TLC). Concentrate under N2​ gas.

Protocol 3: GC-MS Analysis and Isomeric Validation

• Instrument Setup: Inject 1.0 µL of the ester fraction (diluted 1:100 in hexane) into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Use Helium as the carrier gas at 1.0 mL/min.

• Temperature Program: Initial temperature 60 °C (hold 2 min), ramp at 3 °C/min to 240 °C, hold for 5 min.

• Dereplication: Calculate the Kovats Retention Index (KI) using a homologous series of n-alkanes ( C8​−C20​ ). Differentiate tiglates from angelates by comparing the relative intensities of the m/z 82/83 and 100/101 peaks. Tiglates generally exhibit a higher KI than their corresponding angelate isomers on non-polar columns[2, 5].

Quantitative Data Presentation

Accurate identification relies on matching both the mass fragmentation pattern and the Kovats Index. Table 1 summarizes the analytical profiles for key tiglate esters, including allyl tiglate, on standard stationary phases.

Table 1: GC-MS Diagnostic Parameters for Target Tiglate Esters

Compound Name	Molecular Formula	Diagnostic EI-MS Ions (m/z)	Kovats Index (Non-Polar)	Kovats Index (Polar)
Allyl tiglate	C8​H12​O2​	55, 82, 101	1021	1370
Isoamyl tiglate	C10​H18​O2​	55, 83, 101	1150	1485
Geranyl tiglate	C15​H24​O2​	69, 83, 100	1740	2210
Citronellyl tiglate	C15​H26​O2​	69, 82, 101	1715	2150

*Note: Kovats Indices are approximate consensus values derived from standard HP-5MS (Non-Polar) and DB-Wax (Polar) columns [5, 6].

References

• Population imaging at subcellular resolution supports specific and local inhibition by granule cells in the olfactory bulb. National Institutes of Health (PMC).1

• Unlocking the Secrets of Roman Chamomile (Anthemis nobilis L.) Essential Oil: Structural Elucidation and Acute Toxicity of New Esters. National Institutes of Health (PMC).2

• CAS 7785-33-3 (Geranyl tiglate) - Secondary Essential Oil Recovery. BOC Sciences.

• Chemical composition and antibacterial activity of essential oil of Pelargonium graveolens and its fractions. Arabian Journal of Chemistry.4

• Synthesis and GC-MS analysis of angelates and tiglates as an aid to identification of these components in essential oils. Flavour and Fragrance Journal (Juniperus).5

• Allyl tiglate | C8H12O2 | CID 5364729. PubChem.6

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using allyl tiglate in synthetic flavor and fragrance formulation

Introduction to Allyl Tiglate Dynamics

Allyl tiglate (allyl (E)-2-methyl-2-butenoate) is an alpha,beta-unsaturated ester renowned for its potent organoleptic properties, characterized by green, fruity, berry, and "jammy" notes[1]. While it is a powerhouse in synthetic flavor formulation—particularly for grape, berry, and tropical profiles—its application requires strict physicochemical control. Due to the potential presence of trace allyl alcohol (a severe irritant), regulatory bodies like IFRA heavily restrict its use in cosmetic fragrances[1]. However, it maintains FEMA GRAS status (FEMA No. 2043) for use as a flavoring agent in food and pharmaceutical excipients[2].

This application note provides R&D scientists with field-proven protocols for compounding and stabilizing allyl tiglate, focusing on the causality behind its volatility, receptor-level interactions, and hydrolytic degradation pathways.

Physicochemical Properties & Formulation Impact

The molecular architecture of allyl tiglate dictates its behavior in a formulation matrix. The low molecular weight ensures high volatility, positioning it as a "top note" that impacts initial sensory perception, while the unsaturated tiglate moiety provides a distinct olfactory threshold compared to saturated analogs[3].

Table 1: Physicochemical Properties of Allyl Tiglate

Property	Value	Causality / Formulation Impact
Molecular Weight	140.18 g/mol	Low mass drives high vapor pressure, acting as a highly volatile top note[3].
Density	0.939 - 0.943 g/mL (25°C)	Immiscible in aqueous matrices; requires emulsification in beverage systems[3].
Refractive Index	1.451 - 1.454 (20°C)	Serves as a rapid QA/QC metric to verify raw material purity before compounding[3].
Flash Point	60.00 °C (140 °F)	Necessitates cold-compounding techniques to prevent evaporative loss[3].

Table 2: Organoleptic Synergies in Flavor Design

Sensory Descriptor	Synergistic Compounds	Application Target
Green / Leafy	cis-3-Hexenol	Enhances the natural "vine" realism in artificial grape flavors[1].
Fruity / Berry	Beta-ionone, Raspberry Ketone	Deepens the "jammy" complexity of strawberry and raspberry bases[1].
Grape / Floral	Ethyl Anthranilate	Bridges the floral-fruity gap in Concord grape profiles[4].

Olfactory Receptor Mechanisms

When formulating with allyl tiglate, scientists must account for its nonlinear behavior at the receptor level. In vivo imaging of Olfactory Sensory Neurons (OSNs) demonstrates that tiglates often participate in antagonistic odor interactions when introduced into complex binary or multi-component mixtures[5]. This antagonism prevents receptor saturation, allowing the "jammy" nuance of allyl tiglate to cut through heavy base notes without overwhelming the sensory palate[5].

Olfactory signal transduction pathway activated by allyl tiglate in sensory neurons.

Experimental Protocols

Protocol 1: Synergistic Compounding of a Concord Grape Flavor Base

Objective: Formulate a high-impact grape flavor base while preventing the evaporative loss of allyl tiglate. Causality: Because allyl tiglate has a relatively low flash point (60°C)[3], introducing it during high-shear or high-heat mixing phases leads to rapid volatilization, skewing the final flavor profile. It must be added in the final phase under temperature-controlled conditions.

Methodology:

• Phase 1 (Base Notes): In a sealed, temperature-controlled glass compounding vessel, weigh out heavy modifiers (e.g., beta-ionone, 15 parts). Stir at 200 RPM for 15 minutes.

• Phase 2 (Mid Notes): Introduce ethyl anthranilate (40 parts)[4] and stir for an additional 30 minutes to ensure complete homogenization.

• Phase 3 (Top Notes): Chill the vessel to strictly <25°C. Inject allyl tiglate (5 parts) sub-surface using a closed-loop syringe to minimize headspace exposure.

• Self-Validating QC (GC-Olfactometry):

  • System: Run a 1 µL aliquot of the final mixture through a GC-O system (DB-Wax column).

  • Validation: The protocol is validated if the human assessor at the sniffing port detects the distinct "jammy" peak at the exact retention time of the allyl tiglate standard, confirming that no ester hydrolysis or volatilization occurred during compounding.

Stepwise formulation workflow and quality control validation for allyl tiglate mixtures.

Protocol 2: Accelerated Hydrolysis Assay in Low-pH Matrices

Objective: Quantify the stability of allyl tiglate in an acidic beverage matrix (pH 3.0). Causality: As an ester, allyl tiglate is susceptible to acid-catalyzed hydrolysis in aqueous environments, yielding tiglic acid and allyl alcohol. Because free allyl alcohol introduces harsh off-flavors and toxicity risks[1], establishing the degradation kinetic rate is mandatory for determining product shelf-life.

Methodology:

• Sample Preparation: Emulsify 0.1% (w/v) allyl tiglate into a pH 3.0 citrate buffer using polysorbate-80 (0.05%).

• Incubation: Store 50 mL aliquots in sealed amber vials at 40°C (accelerated stability conditions) for 28 days.

• Extraction: On days 0, 7, 14, 21, and 28, extract a 5 mL aliquot with 5 mL of HPLC-grade hexane. Vortex for 2 minutes and centrifuge at 3000 RPM to separate the phases.

• HPLC-UV Analysis: Inject the organic layer into an HPLC system equipped with a C18 column. Monitor at 210 nm to quantify the disappearance of allyl tiglate and the appearance of tiglic acid.

• Self-Validating Mass Balance: Calculate the molar concentrations. The assay is self-validating if the molar decrease of allyl tiglate precisely matches the molar increase of tiglic acid ( −Δ[Ester]=+Δ[Acid] ). Any deviation indicates secondary oxidative degradation pathways, requiring a reassessment of the matrix antioxidants.

Regulatory Compliance & Safety

Formulators must strictly delineate between flavor and fragrance applications. The FEMA Expert Panel evaluates allyl tiglate as Generally Recognized As Safe (GRAS) for flavor applications (e.g., baked goods, beverages, chewing gum) under specific usage levels[1][2]. Conversely, due to the risk of residual free allyl alcohol (< 0.1% purity specification limit) and its potential as a dermal sensitizer, it carries a "not for fragrance use" recommendation under standard IFRA guidelines[1]. Formulators should substitute allyl tiglate with structurally related, non-allyl esters (e.g., hexyl tiglate or benzyl tiglate) when designing topical cosmetics or fine fragrances.

References

• The Good Scents Company. "allyl tiglate, 7493-71-2 - Organoleptic Properties." The Good Scents Company.
• National Center for Biotechnology Information.
• Fragrance University.
• Flavor Extract Manufacturers Association.
• Zak, J. D., et al. "Antagonistic odor interactions in olfactory sensory neurons are widespread in freely breathing mice.

Sources

• 1. allyl tiglate, 7493-71-2 [thegoodscentscompany.com]
• 2. femaflavor.org [femaflavor.org]
• 3. Allyl tiglate | C8H12O2 | CID 5364729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Fragrance University [fragranceu.com]
• 5. Antagonistic odor interactions in olfactory sensory neurons are widespread in freely breathing mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Allyl Tiglate as an Orthogonal Bifunctional Monomer in Targeted Polymer Synthesis

Introduction & Scientific Rationale

The development of targeted polymeric nanocarriers requires precise architectural control and highly efficient functionalization strategies. Allyl tiglate (allyl trans-2-methyl-2-butenoate) has emerged as a uniquely valuable bifunctional monomer for these applications [1].

The utility of allyl tiglate stems from the orthogonal reactivity of its two carbon-carbon double bonds:

• The Tigloyl Group: A 1,2-disubstituted, sterically hindered alkene that functions as a sluggish but viable methacrylate analog. Under controlled radical conditions, it successfully copolymerizes with other methacrylates or styrenics.

• The Allyl Group: Standard free-radical propagation of allylic double bonds is notoriously difficult due to allylic hydrogen abstraction, which causes degradative chain transfer [2]. Consequently, during radical polymerization, the allyl group remains largely unreacted, acting as a preserved pendant handle along the polymer backbone.

By employing Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization , researchers can incorporate the tigloyl moiety into a well-defined polymer backbone (e.g., alongside Poly(ethylene glycol) methacrylate, PEGMA) while leaving the allyl groups intact. These pendant allyl groups are subsequently utilized for highly efficient, light-mediated Thiol-Ene "click" chemistry [3]. This orthogonal two-step approach allows for the precise, post-polymerization conjugation of thiolated targeting ligands (such as cRGD-SH for integrin-targeted drug delivery) without compromising the polymer's structural integrity.

Physicochemical Properties of Allyl Tiglate

Understanding the physical parameters of the monomer is critical for calculating stoichiometric ratios and predicting solvent compatibility during synthesis.

Property	Value / Description
Chemical Name	Allyl trans-2-methyl-2-butenoate
CAS Number	7493-71-2
Molecular Weight	140.18 g/mol
Density	0.926 g/mL at 25 °C
Refractive Index ( n20/D​ )	1.453
Appearance	Clear, colorless liquid
Solubility	Soluble in DMF, DMSO, THF, and Ethanol; Insoluble in Water

Data sourced from authoritative chemical inventories [4].

Mechanistic Workflow

The following diagram illustrates the orthogonal synthesis pathway, transitioning from raw monomers to a fully functionalized, targeted nanocarrier.

Workflow of RAFT polymerization of allyl tiglate and subsequent thiol-ene click functionalization.

Experimental Protocols

Protocol A: RAFT Copolymerization of PEGMA and Allyl Tiglate

This protocol details the synthesis of a hydrophilic polymer backbone with pendant allyl groups.

Causality of Reagents:

• CPDB (4-Cyanopentanoic acid dithiobenzoate): Selected as the RAFT agent because its dithiobenzoate moiety provides excellent thermodynamic control over methacrylate-like propagation, ensuring a low polydispersity index (PDI).

• AIBN (Azobisisobutyronitrile): Chosen as the thermal initiator because its 10-hour half-life at 65 °C provides a steady, low-concentration flux of radicals, preventing bimolecular termination.

Step-by-Step Methodology:

• Preparation: In a 25 mL Schlenk flask, dissolve PEGMA (9.0 mmol) and Allyl Tiglate (1.0 mmol) in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF).

• Initiator/CTA Addition: Add CPDB (0.1 mmol) and AIBN (0.02 mmol) to the solution. The molar ratio of [Monomers]:[CPDB]:[AIBN] should be maintained at 100:1:0.2.

• Deoxygenation: Perform three consecutive freeze-pump-thaw cycles. Causality: Ambient oxygen is a diradical that rapidly quenches propagating carbon-centered radicals. Complete removal is mandatory to preserve living polymerization characteristics.

• Polymerization: Backfill the flask with ultra-pure Argon and immerse it in a pre-heated oil bath at 65 °C for 12 hours.

• Purification: Quench the reaction by exposing the flask to air and cooling it in an ice bath. Precipitate the polymer dropwise into 50 mL of cold diethyl ether. Centrifuge at 8,000 rpm for 10 minutes and discard the supernatant. Repeat the precipitation twice to remove unreacted allyl tiglate.

• Drying: Lyophilize the resulting pinkish polymer (color derived from the CPDB end-group) overnight.

Self-Validating System (Quality Control): Perform 1 H NMR (in CDCl 3​ ). The disappearance of the tigloyl vinyl proton (6.8 ppm) confirms polymerization. Crucially, the retention of the allyl protons (multiplet at 5.2–5.9 ppm) validates that orthogonal reactivity was maintained. If allyl peaks are absent, unwanted cross-linking occurred, and the batch must be discarded.

Protocol B: Post-Polymerization Thiol-Ene Click Conjugation

This protocol utilizes the pendant allyl groups to attach a thiolated targeting peptide (cRGD-SH).

Causality of Reagents:

• Irgacure 2959: A highly efficient, water/DMF-soluble photoinitiator that generates radicals upon 365 nm UV irradiation without damaging sensitive peptide bonds.

Step-by-Step Methodology:

• Dissolution: Dissolve 100 mg of the purified copolymer from Protocol A in 2.0 mL of a DMF/Water mixture (1:1 v/v).

• Reagent Addition: Add cRGD-SH peptide (1.5 molar equivalents relative to the calculated allyl content) and Irgacure 2959 (0.1 molar equivalents).

• Irradiation: Place the vial in a UV reactor (365 nm, 10 mW/cm 2 ) for 30 minutes at room temperature. Causality: The photoinitiator abstracts a hydrogen from the cRGD-SH, creating a thiyl radical that rapidly adds across the pendant allyl double bond via an anti-Markovnikov mechanism.

• Purification: Transfer the solution to a dialysis membrane (MWCO 3.5 kDa) and dialyze against deionized water for 48 hours (changing water every 12 hours) to remove unreacted peptide and photoinitiator byproducts.

• Recovery: Lyophilize the purified targeted nanocarrier.

Self-Validating System (Quality Control): Perform an Ellman’s Reagent (DTNB) assay on the dialyzed product. DTNB reacts with free thiols to produce a quantifiable yellow color ( λmax​ = 412 nm). A negative Ellman’s test confirms the complete removal of unreacted cRGD-SH, ensuring that no free targeting ligands remain to cause off-target competitive binding in vivo.

Quantitative Data & Characterization

The following table summarizes expected analytical data for polymers synthesized using varying feed ratios of PEGMA to Allyl Tiglate, demonstrating the robust nature of the orthogonal synthesis.

Polymer Batch	Feed Ratio (PEGMA : AT)	Mn​ (kDa) ∗	PDI ( Mw​/Mn​ )	Allyl Retention (%)	Conjugation Efficiency (%)
Polymer 1	90 : 10	15.2	1.15	> 98.5	96.2
Polymer 2	80 : 20	14.8	1.18	> 97.0	94.8
Polymer 3	70 : 30	13.5	1.22	> 95.5	89.4

*Determined by Gel Permeation Chromatography (GPC) using DMF as the eluent against PMMA standards. Conjugation efficiency is calculated via 1 H NMR peak integration post-click reaction.

References

• PubChem. "Allyl tiglate - Compound Summary." National Center for Biotechnology Information. Available at:[Link]

• Scientific.Net. "Synthesis of Allyl-Functionalized Polymers via Selective Reversible Addition-Fragmentation Chain Transfer (RAFT) Polymerization." Advanced Materials Research, Vol. 924. Available at:[Link]

• Cramer, N. B., et al. "Thiol−Ene Photopolymerization Mechanism and Rate Limiting Step Changes for Various Vinyl Functional Group Chemistries." Macromolecules, American Chemical Society. Available at:[Link]

Application Note: Advanced Protocols for the Handling, Storage, and Transfer of Volatile Allyl Esters

Executive Summary

Allyl esters (e.g., allyl acetate, allyl methacrylate, allyl bromide) are highly versatile reagents utilized extensively in organic synthesis, polymer development, and pharmaceutical manufacturing. However, their dual-reactive nature—combining a volatile ester linkage with a polymerizable terminal alkene—presents unique laboratory challenges. This application note establishes authoritative, self-validating protocols for managing the flammability, toxicity, and spontaneous polymerization risks associated with volatile allyl esters.

Physicochemical Causality: Understanding the Hazards

To design an effective handling protocol, researchers must first understand the mechanistic causality behind the hazards of allyl esters:

• High Volatility & Flammability: Allyl esters possess exceptionally low flash points (often below room temperature). For example, allyl acetate has a flash point of 6°C[1]. Vapor accumulation in unventilated areas creates a severe explosion hazard, necessitating strict environmental controls and the elimination of static discharge[2].

• Spontaneous Polymerization: The allyl double bond is susceptible to free-radical polymerization. This reaction can be initiated by ambient UV light, elevated temperatures, or the presence of oxidizing agents[1][3]. Because polymerization is highly exothermic, it can lead to rapid pressure buildup and catastrophic container failure.

• Hydrolysis and Toxicity: In the presence of strong acids or bases, allyl esters readily hydrolyze to form carboxylic acids and allyl alcohol[4]. Allyl alcohol is a potent lachrymator and highly toxic systemic poison, meaning that maintaining the anhydrous and pH-neutral integrity of the ester is critical for both sample preservation and personnel safety[4].

Primary degradation and reactivity pathways of volatile allyl esters.

Quantitative Properties of Common Allyl Esters

The following table summarizes the critical physicochemical data that dictate the storage and handling requirements for frequently used allyl esters.

Compound	CAS Number	Boiling Point (°C)	Flash Point (°C)	Primary Hazards	Recommended Storage
Allyl Acetate	591-87-7	103 - 104	6	Flammable, Toxic, Lachrymator	2-8°C, Flammables Cabinet
Allyl Methacrylate	96-05-9	150	38	Flammable, Toxic, Polymerization	2-8°C, Dark/Amber Glass
Allyl Bromide	106-95-6	70 - 71	-1	Highly Flammable, Corrosive	2-8°C, Dark/Amber Glass

Standard Operating Protocols (SOPs)

Protocol A: Bulk Transfer and Aliquoting Workflow

Because static electricity can easily ignite the low-flash-point vapors of allyl esters, standard pouring techniques are unacceptable. This protocol ensures a self-validating, spark-free transfer system.

Materials Required: Explosion-proof fume hood, grounding/bonding cables, non-sparking tools (e.g., brass or beryllium-copper), amber glass receiving vessels.

• Environmental Isolation: Conduct all transfers inside a certified explosion-proof fume hood to prevent the accumulation of explosive vapor concentrations[1][2].

• Grounding and Bonding: Attach grounding cables to the bulk source drum and bond the source container directly to the receiving vessel. Causality: Fluid motion during transfer generates static electricity; bonding equalizes the electrical potential between containers, preventing static sparks[1][2].

• Tool Selection: Use only non-sparking tools to open metal drums or bulk containers[1][2].

• Transfer Mechanics: Utilize an explosion-proof pump or a glass volumetric pipette for transfer. Avoid aggressive pouring to minimize aerosolization and vapor generation[5].

• Immediate Sealing: Cap the receiving vessel immediately after transfer to prevent vapor escape and limit exposure to atmospheric moisture.

Workflow for the safe, static-free transfer and storage of volatile allyl esters.

Protocol B: Preparation of Allyl Ester Samples for VOC Analysis

When preparing allyl esters for Volatile Organic Compound (VOC) analysis (e.g., GC-MS), preserving the exact concentration of the highly volatile analyte is paramount.

• Thermal Equilibration: Pre-cool all amber glass vials and caps to 2-6°C prior to sample loading. Causality: Lowering the temperature reduces the vapor pressure of the ester, minimizing volatilization losses during the brief period the container is open[6].

• Headspace Elimination: Fill the analytical vial to absolute capacity to form a slight meniscus, eliminating any headspace. Causality: Headspace allows volatile esters to partition into the gaseous phase, artificially lowering the liquid-phase concentration and skewing analytical results[6].

• Septum Orientation: Seal the vial using a cap with a Polytetrafluoroethylene (PTFE)-lined silicone septum. Ensure the rigid, inert PTFE side faces the liquid. Causality: Volatile organics can easily diffuse through or degrade standard silicone or rubber septa; PTFE provides an impermeable, chemically inert barrier[6][7].

• Atmospheric Isolation: Store the sealed vials away from areas where other volatile solvents (especially methylene chloride or chlorofluorocarbons) are used. Causality: Ambient lab solvents can permeate through microscopic imperfections in seals during prolonged storage, causing random background contamination in VOC assays[8].

Long-Term Storage & Integrity Maintenance

To maintain the chemical integrity of allyl esters over time and prevent dangerous spontaneous reactions, storage conditions must strictly control light, temperature, and atmospheric exposure.

• Vessel Selection: Always store allyl esters in tightly closed amber glass containers . Amber glass blocks ultraviolet (UV) radiation, which acts as a potent initiator for the free-radical polymerization of the allyl double bond[3].

• Temperature Control: Store containers in a dedicated, explosion-proof flammables refrigerator at 2°C to 8°C [1][3]. Refrigeration exponentially decreases the kinetic rate of spontaneous polymerization and significantly lowers the vapor pressure, reducing inhalation risks upon opening[1].

• Chemical Segregation: Strictly segregate allyl esters from strong oxidizers (e.g., perchlorates, peroxides, nitrates), strong acids, and strong bases. Contact with oxidizers can trigger violent exothermic reactions, while acids/bases catalyze the hydrolysis of the ester into toxic allyl alcohol[2][4].

• Orientation: Store all containers in an upright position to prevent prolonged liquid contact with the cap seal, minimizing the risk of leakage or septum degradation[3].

References

• ALLYL ACETATE CAS Number - NJ.gov. nj.gov.[Link]

• Material Safety Data Sheet - Allyl acetate, 99% - Cole-Parmer. coleparmer.com.[Link]

• Volatile Organic Chemical (VOC) Sampling Procedure. wa.gov.[Link]

• Volatile Organic Compounds (VOCs) in Whole Blood - Cdc. cdc.gov.[Link]

• Method 5000: Sample Preparation for Volatile Organic Compounds. epa.gov.[Link]

• Allyl methacrylate - Scientific Polymer Products, Inc. scipoly.com.[Link]

• Aliphatic allyl esters: Human health tier II assessment. industrialchemicals.gov.au.[Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. nj.gov [nj.gov]
• 3. scipoly.com [scipoly.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. merckmillipore.com [merckmillipore.com]
• 6. wwwn.cdc.gov [wwwn.cdc.gov]
• 7. doh.wa.gov [doh.wa.gov]
• 8. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Allyl Tiglate Synthesis Yields

Welcome to the Allyl Tiglate Synthesis Support Center. This guide is engineered for researchers, application scientists, and drug development professionals who require high-yield, high-purity synthesis of allyl tiglate (allyl (E)-2-methylbut-2-enoate). Due to the presence of dual reactive double bonds, synthesizing this compound presents unique challenges regarding polymerization and stereochemical degradation.

Below, you will find a mechanistic troubleshooting guide, self-validating protocols, and quantitative reference data to optimize your workflows.

Synthesis Workflow & Common Bottlenecks

Reaction pathways and common bottlenecks in allyl tiglate synthesis.

Troubleshooting Guide & FAQs

Q1: Why is my allyl tiglate yield suffering from high viscosity and tar formation during distillation? A1: This is a classic symptom of free-radical polymerization. Both the allyl alcohol moiety and the tigloyl (2-methyl-2-butenoyl) group contain highly reactive unsaturated bonds. At elevated esterification or distillation temperatures, auto-polymerization is easily initiated by heat or trace peroxides.

• Mechanistic Solution: You must introduce a polymerization inhibitor system. Mequinol (MEHQ) is the industry standard for inhibiting the spontaneous polymerization of unsaturated acids [[1]](). MEHQ donates a hydrogen atom to quench propagating radicals. However, MEHQ strictly requires dissolved oxygen to function, as oxygen acts synergistically to regenerate the active quinone species 1. Running the reaction under a strict inert gas (N2/Ar) blanket will cause MEHQ to fail; use a lean air sparge instead. For severe distillation issues, a synergistic blend of N-oxyl compounds, phenolic compounds, and phenothiazine provides superior stabilization [[2]]().

Q2: NMR analysis of my product shows a mixture of E and Z isomers (tiglate and angelate). How do I prevent this isomerization? A2: Tiglic acid is the thermodynamically favored (E)-isomer of 2-methyl-2-butenoic acid. However, prolonged heating in the presence of strong Brønsted acids (like H₂SO₄) protonates the carbonyl oxygen. This protonation allows for resonance structures that reduce the double-bond character of the C=C bond, significantly lowering the activation energy for bond rotation. This leads to an equilibrium mixture of the E-isomer (tiglate) and the Z-isomer (angelate).

• Mechanistic Solution: Shift to milder esterification conditions. If using direct Fischer esterification, minimize thermal exposure by using a Dean-Stark trap with an azeotropic solvent (e.g., toluene) to rapidly remove water and drive the reaction forward 3. For pharmaceutical-grade synthesis requiring >99% stereoretention, abandon strong acids entirely and utilize a mild coupling strategy like the Yamaguchi esterification, which proceeds at room temperature without epimerization 4.

Q3: How do I drive the Fischer esterification to completion without using a massive excess of allyl alcohol? A3: Esterification is an equilibrium reaction. According to Le Chatelier's principle, continuously removing the byproduct (water) will drive the reaction forward.

• Mechanistic Solution: Utilize azeotropic distillation. By running the reaction in toluene, you form a binary azeotrope with water (boiling at 85°C). As the azeotrope condenses in a Dean-Stark trap, the water separates into the lower phase, permanently removing it from the reaction equilibrium 3.

Advanced Methodology: Yamaguchi Esterification

For applications where stereochemical purity is paramount, the Yamaguchi protocol is the definitive choice.

Step-by-step mechanistic workflow of the Yamaguchi esterification.

Self-Validating Experimental Protocols

Protocol A: Azeotropic Fischer Esterification (Scalable Industrial Method)

Designed for bulk synthesis where minor isomerization (<5%) is acceptable.

• Charge Flask: To a round-bottom flask, add tiglic acid (10.0 g, 100 mmol), allyl alcohol (8.7 g, 150 mmol, 1.5 eq), toluene (50 mL), and p-toluenesulfonic acid monohydrate (0.19 g, 1 mol%).

• Polymerization Inhibition: Add MEHQ (10 mg, ~500 ppm). Causality: MEHQ traps carbon-centered radicals to prevent runaway polymerization. Ensure the system is open to the atmosphere (or use a lean air sparge) because MEHQ requires dissolved O₂ to form the active quinone radical scavenger 1.

• Azeotropic Distillation: Attach a Dean-Stark apparatus and a reflux condenser. Heat to 110°C. Causality: Toluene forms a binary azeotrope with water, removing it from the system to shift the equilibrium to the right 3.

• Self-Validation Check: The reaction is complete when exactly 1.8 mL of water (100 mmol) is collected in the Dean-Stark trap. If water collection stalls before 1.8 mL, check for allyl alcohol evaporation.

• Workup: Cool to room temperature, wash with saturated NaHCO₃ (2 x 25 mL) to remove the catalyst and unreacted acid, dry over MgSO₄, and concentrate under reduced pressure.

Protocol B: Yamaguchi Esterification (High-Fidelity Stereoretentive Method)

Designed for pharmaceutical intermediates requiring >99% stereoretention.

• Mixed Anhydride Formation: Dissolve tiglic acid (1.0 g, 10 mmol) and triethylamine (1.1 g, 11 mmol) in anhydrous THF (20 mL). Add 2,4,6-trichlorobenzoyl chloride (TCBC) (2.44 g, 10 mmol) dropwise at room temperature. Stir for 1 hour. Causality: TCBC reacts with tiglic acid to form a sterically hindered mixed anhydride. The steric bulk of the trichlorophenyl group directs the subsequent nucleophilic attack exclusively to the tigloyl carbonyl 4.

• Self-Validation Check 1: A white precipitate (triethylammonium chloride) will form immediately, visually confirming the activation of the carboxylic acid.

• Acyl Transfer: Filter the precipitate (optional but recommended). To the filtrate, add allyl alcohol (0.58 g, 10 mmol) and DMAP (1.22 g, 10 mmol). Stir at room temperature for 2 hours. Causality: DMAP acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that rapidly reacts with allyl alcohol at room temperature, completely avoiding the thermal stress that causes E/Z isomerization [[4]]().

• Self-Validation Check 2: TLC (Hexane/EtOAc 9:1) should show complete consumption of the highly UV-active mixed anhydride intermediate.

• Workup: Quench with saturated NH₄Cl, extract with EtOAc, wash with brine, dry, and concentrate.

Quantitative Data Summaries

Table 1: Comparison of Esterification Methods for Allyl Tiglate

Method	Yield Potential	E/Z Isomerization Risk	Scalability	Cost
Acid-Catalyzed (Fischer)	70-85%	High (if >100°C)	Excellent	Low
Azeotropic (Dean-Stark)	85-95%	Moderate	Excellent	Low
Yamaguchi Coupling	>90%	None (<1%)	Moderate	High

Table 2: Polymerization Inhibitor Selection Guide

Inhibitor System	Mechanism of Action	Oxygen Required?	Best Use Case
MEHQ (Mequinol)	Hydrogen atom transfer to quench radicals	Yes (Strictly)	Standard lab-scale esterification
Phenothiazine	Scavenges alkyl and peroxy radicals	No	Distillation under vacuum/inert gas
MEHQ + Phenothiazine + N-oxyl	Synergistic multi-pathway radical quenching	Partial	Industrial scale-up and high-temp distillation

References

• Source: nih.
• Title: EP0620206B2 - Method for inhibiting polymerization of (meth)
• Source: chemicalbook.
• Source: frontiersin.

Sources

• 1. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0620206B2 - Method for inhibiting polymerization of (meth)acrylic acid and esters thereof - Google Patents [patents.google.com]
• 3. ALLYL TIGLATE synthesis - chemicalbook [chemicalbook.com]
• 4. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]

preventing spontaneous polymerization of allyl tiglate during storage

Welcome to the Technical Support Center for Reactive Monomer Handling. As a Senior Application Scientist, I frequently consult with research teams and drug development professionals who encounter unexpected gelation or degradation of reactive esters.

Allyl tiglate (allyl (E)-2-methylbut-2-enoate) is a bifunctional monomer containing both an allyl group and an α,β -unsaturated ester (tiglate) moiety. This dual-reactivity makes it highly valuable in synthetic chemistry and flavor/fragrance profiling, but it also renders the molecule highly susceptible to spontaneous free-radical polymerization.

This guide is designed to move beyond basic safety data sheets. Here, we will explore the fundamental causality of monomer instability, troubleshoot common storage failures, and provide self-validating protocols to ensure the integrity of your allyl tiglate inventory.

Part 1: Mechanistic FAQs - Understanding the Chemistry of Storage

Q: Why does allyl tiglate polymerize spontaneously even when kept in the dark? A: Spontaneous polymerization is driven by the generation of trace free radicals (R•). While light and heat are common initiators, trace peroxides formed during manufacturing or handling can auto-cleave at room temperature to initiate the reaction. Because allyl tiglate contains two polymerizable double bonds, once initiation occurs, cross-linking propagates rapidly, leading to viscosity increases and eventual gelation[1].

Q: I sparged my allyl tiglate with Argon to protect it from oxidation, but it polymerized within weeks. Why did this happen? A: This is the most common and critical error in monomer storage. Most commercial allyl tiglate is stabilized with phenolic inhibitors like 4-Methoxyphenol (MEHQ) or Butylated hydroxytoluene (BHT). MEHQ does not scavenge alkyl radicals (R•) directly. Instead, it relies on a dissolved oxygen co-factor.

When oxygen is present, the alkyl radical reacts with O2​ to form a peroxyl radical (ROO•)—a reaction that is orders of magnitude faster than self-polymerization. MEHQ then rapidly terminates the ROO• radical[2]. By sparging with Argon or Nitrogen, you removed the essential oxygen co-factor, rendering the MEHQ useless and allowing runaway polymerization[3]. Monomers stabilized with MEHQ must never be stored under a strictly inert atmosphere[4].

Part 2: Visualizing the Oxygen-Dependent Inhibition Mechanism

To fully understand why inerting your storage vessels causes catastrophic polymerization, review the mechanistic pathway below.

Free radical polymerization of allyl tiglate and the MEHQ-mediated oxygen-dependent inhibition.

Part 3: Troubleshooting Guide

Symptom / Issue	Root Cause Analysis	Corrective Action
Gradual increase in viscosity	Early-stage polymerization due to inhibitor depletion or localized oxygen starvation.	Do not use for sensitive assays. Dispose of the batch. For future batches, ensure periodic aeration with dry air (not N2​ ).
Formation of solid gel/particulates	Runaway cross-linking. Often caused by storing the monomer near heat sources (>35°C) or under inert gas.	Irreversible. Discard safely. Implement strict temperature controls (<30°C) and maintain a dry air headspace[4].
Yellowing of the monomer	Over-oxidation. While O2​ is required for MEHQ, excessive oxygen at elevated temperatures causes oxidative degradation of the monomer itself.	Store in amber glass to prevent UV-catalyzed oxidation[5]. Maintain cool temperatures (15°C - 25°C) to balance O2​ solubility and oxidation rates.
Reaction fails to initiate during synthesis	Inhibitor (MEHQ) was not removed prior to your intended radical or organometallic reaction.	Perform an inhibitor removal step (see Protocol below) immediately prior to use.

Part 4: Quantitative Data: Inhibitor Selection & Storage Parameters

Understanding the stoichiometric relationship between your inhibitor and dissolved oxygen is critical. For example, 10 ppm of dissolved O2​ is roughly equimolar to 40 ppm of a phenolic inhibitor[2].

Inhibitor Type	Mechanism of Action	Oxygen Required?	Optimal Storage Temp	Typical Concentration
MEHQ (4-Methoxyphenol)	Scavenges peroxyl radicals (ROO•)	Yes (Critical)	15°C – 25°C	10 – 300 ppm
BHT (Butylated hydroxytoluene)	Scavenges peroxyl radicals (ROO•)	Yes	15°C – 25°C	50 – 500 ppm
TBC (tert-Butylcatechol)	Scavenges peroxyl radicals (ROO•)	Yes	15°C – 25°C	10 – 50 ppm
PTZ (Phenothiazine)	Scavenges alkyl radicals (R•)	No (Anaerobic)	15°C – 25°C	10 – 100 ppm

Note: Most commercial allyl tiglate is supplied with MEHQ. Verify the specific inhibitor on your Certificate of Analysis (CoA).

Part 5: Self-Validating Protocol for Allyl Tiglate Storage and Preparation

To ensure scientific integrity, your lab must treat monomer storage as an active workflow rather than a passive event. This protocol establishes a self-validating system where the monomer's integrity is verified at both the point of storage and the point of use.

Phase 1: Receipt and Active Storage

• Initial QC Check: Upon receiving allyl tiglate, visually inspect the liquid. It should be clear and colorless. Any yellowing or increased viscosity indicates improper transport conditions.

• Headspace Management: Open the bottle in a fume hood to allow ambient air to refresh the headspace. Do not purge with Nitrogen or Argon. If moisture is a concern in your environment, use a dry air purge (instrument air passed through a desiccant).

• Aliquotting (Self-Validation): Divide the bulk volume into smaller amber glass vials. Causality: Repeatedly opening a bulk container introduces moisture and variable oxygen levels. Aliquotting ensures that if one vial is compromised, the bulk batch remains pristine.

• Temperature Control: Store the amber vials in a dedicated flammables refrigerator or cool, well-ventilated cabinet maintained between 15°C and 25°C[5]. Do not freeze, as freezing can cause the inhibitor to crystallize and separate from the monomer, leaving the liquid phase unprotected upon thawing.

Phase 2: Pre-Use Inhibitor Removal

Because MEHQ will actively quench intended radical reactions (e.g., polymerizations, certain cross-couplings), it must be removed immediately before use.

• Column Preparation: Pack a small glass column or syringe with basic alumina (Al₂O₃, Brockmann Grade I).

• Elution: Pass the required volume of allyl tiglate through the basic alumina. Causality: The phenolic hydroxyl group of MEHQ is weakly acidic and will selectively bind to the basic alumina, allowing the neutral allyl tiglate to pass through cleanly.

• Validation of Removal: To validate that MEHQ has been removed, you can perform a rapid colorimetric check using a dilute ferric chloride ( FeCl3​ ) solution on a micro-aliquot; the absence of a purple/green phenolic complex confirms successful removal.

• Immediate Use: Once the inhibitor is removed, the monomer is highly unstable. Use the purified allyl tiglate immediately in your reaction. Do not return uninhibited monomer to storage.

References

• Safety Data Sheet: Allyl tiglate - Chemos GmbH & Co. KG. Available at:[Link]

• How Is 4-Methoxyphenol (MEHQ) Used as a Stabilizer in Polymer Systems? - Vinati Organics. Available at:[Link]

• MMA Monomer FAQ (Handling and Inhibitor Co-mingling) - Gantrade Corporation. Available at:[Link]

Sources

• 1. synerzine.com [synerzine.com]
• 2. fluoryx.com [fluoryx.com]
• 3. How 4-Methoxyphenol (MEHQ) Works as a Polymer Stabilizer | CAS 150-76-5 [vinatiorganics.com]
• 4. gantrade.com [gantrade.com]
• 5. chemos.de [chemos.de]

purification techniques for crude allyl tiglate extracts

Welcome to the Technical Support Center for allyl tiglate purification. As a Senior Application Scientist, I have structured this guide to address the critical physicochemical challenges associated with isolating high-purity allyl tiglate (allyl (E)-2-methyl-2-butenoate)[1].

Because both the allyl and tigloyl moieties contain double bonds, the molecule is highly susceptible to thermal degradation, polymerization, and acid-catalyzed isomerization. This guide provides a self-validating purification methodology and addresses common troubleshooting scenarios encountered during scale-up and refinement.

Quantitative Data for Purification Planning

Understanding the physical properties of allyl tiglate is the first step in designing a successful extraction and distillation workflow.

Property	Value	Engineering Relevance
Boiling Point	152–154 °C (at 760 mmHg)[2]	Dictates thermal boundaries; necessitates vacuum distillation to prevent thermal degradation and polymerization.
Density	0.939–0.943 g/cm³ (at 25 °C)[3]	Determines phase separation behavior. The organic layer will float during standard aqueous washes.
Water Solubility	~573.6 mg/L (at 25 °C)[4]	Low solubility ensures minimal product loss during aqueous extraction phases.
Log Kow	2.53 (Estimated)[4]	High lipophilicity guarantees excellent partitioning into non-polar extraction solvents.

Purification Workflow

Workflow for the extraction and purification of crude allyl tiglate.

Self-Validating Purification Protocol

This protocol assumes you are starting with a crude esterification mixture containing allyl tiglate, unreacted allyl alcohol, unreacted tiglic acid, and an acid catalyst (e.g., p-TsOH or sulfuric acid).

Phase 1: Liquid-Liquid Extraction (LLE)

• Solvent Dilution: Dilute the crude mixture with Methyl tert-butyl ether (MTBE) at a 1:2 volume ratio.

  • Causality: MTBE lowers the viscosity of the mixture, prevents emulsion formation, and has a low boiling point (55 °C) for easy removal later.

• Neutralization Wash: Wash the organic phase with an equal volume of 5% aqueous Sodium Bicarbonate ( NaHCO3​ ). Vent the separatory funnel frequently.

  • Causality: The weak base deprotonates unreacted tiglic acid (converting it to a water-soluble sodium salt) and neutralizes the acid catalyst without hydrolyzing the target ester.

  • Validation Checkpoint: Test the pH of the separated aqueous layer. It must read ≥ pH 7. If it is acidic, unreacted acid remains, and the wash must be repeated to prevent downstream isomerization.

• Brine Wash: Wash the organic phase with saturated NaCl solution.

  • Causality: Brine disrupts any micro-emulsions and exerts osmotic pressure to pull dissolved water out of the organic phase, acting as a pre-drying step.

Phase 2: Desiccation and Solvent Removal

• Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous Sodium Sulfate ( Na2​SO4​ ). Swirl for 15 minutes.

  • Validation Checkpoint: The organic layer must transition from turbid to crystal clear. The desiccant should be free-flowing. If turbidity persists, water is still present; add additional desiccant.

• Filtration & Concentration: Filter off the desiccant and remove the MTBE using a rotary evaporator at 35 °C under a moderate vacuum.

Phase 3: Fractional Vacuum Distillation

• Setup: Transfer the concentrated crude to a distillation flask equipped with a Vigreux column. Add 200 ppm of Butylated Hydroxytoluene (BHT).

  • Causality: BHT acts as a radical scavenger. Because allyl tiglate has conjugated double bonds, it is highly prone to thermally initiated radical polymerization. BHT prevents the product from gelling in the flask.

• Distillation: Apply high vacuum (e.g., 10 mmHg) to lower the boiling point of allyl tiglate from ~153 °C[5] to approximately 45–50 °C. Discard the initial forecut (heads) to remove residual allyl alcohol.

  • Validation Checkpoint: Analyze the collected main fraction via GC-FID. The peak corresponding to allyl tiglate should represent >98% of the total area.

Troubleshooting & FAQs

Q: Why does the crude extract form a stubborn emulsion during the initial aqueous washes? A: Emulsions in this system are typically stabilized by amphiphilic impurities, specifically partially deprotonated tiglic acid or polymeric byproducts from the allyl alcohol. Solution: To break the emulsion, increase the ionic strength of the aqueous phase by adding saturated sodium chloride (brine). The high salt concentration forces the organic compounds out of the aqueous phase (salting-out effect) and increases the density differential between the layers, facilitating rapid phase separation.

Q: GC-FID analysis of my purified product shows a secondary peak with a nearly identical retention time. What is this, and how do I remove it? A: This is highly likely to be allyl angelate, the (Z)-isomer of allyl tiglate (which is the (E)-isomer). Causality: Isomerization of the double bond in the tigloyl moiety is catalyzed by residual acid and accelerated by heat during distillation. Because the boiling points of the (E) and (Z) isomers are virtually identical, standard fractional distillation cannot separate them. Solution: Prevent this by ensuring absolute neutralization of the organic phase (pH ≥ 7) prior to distillation. If the isomer is already present, purification requires preparative column chromatography using silver nitrate-impregnated silica gel (Ag- SiO2​ ), which separates the isomers based on the differential coordination strength of their double bonds to the silver ions.

Q: The distillation flask contents are rapidly increasing in viscosity and turning into a gel. What is happening? A: Your allyl tiglate is undergoing radical polymerization. Causality: Allyl esters are highly susceptible to thermally initiated radical polymerization. Distilling at atmospheric pressure provides enough thermal energy to initiate this cascade. Solution: Immediately halt the heating. For future runs, always perform the distillation under high vacuum to suppress the boiling point, and ensure you have doped the crude mixture with a radical inhibitor (like BHT or 4-tert-butylcatechol) before applying heat.

Q: There is a sharp, pungent odor remaining in my final product, even though it looks clear. A: This is characteristic of residual allyl alcohol, which has a highly pungent, mustard-like odor. Solution: Allyl alcohol boils at ~97 °C at atmospheric pressure. If it is present in the final product, the initial solvent removal or the forecut of the distillation was insufficient. Re-distill the product, ensuring you hold the system at a lower temperature under vacuum for a longer period to strip the lighter alcohol before collecting the main ester fraction.

References

• Chemos GmbH & Co. KG. "Safety Data Sheet: Allyl tiglate".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5se5VuyYILi3yofzykwEaGxT608JNIAS3twgsCOmidBj1nB2KxLoRy8BhYL90BltWk35ywnimqhGTXgXU6xDD13sIdeBMDU8eze_5MQECYqTLp6d3H9qROyeycZotjEMlzzT5Jv5_BCvwzOBHnVPGF2panwLzjlS1RfzdwUu5CAbV5g==]
• The Good Scents Company. "allyl tiglate, 7493-71-2".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZ38jekvku7m-9Rk1L5-gU_A0ix7XR5VcZ75hxvlL-_QE017GgIF5pExSCc47MKZlFROPTBdjWmUdiqL3RnFoXZVrFTw5YEzArH27jy_D3bn1mWyM0u5yqySUG_xCwN5CP8cU6V1_DynoHcDmG-JX3bnY=]
• Synerzine. "Product Specification Sheet Generator: Allyl Tiglate".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFb7qbw7I2OWWqi4JmpGYutKgfPYH_3xxinR97sQpb5AoxVwg5v0w9LCoWfC2ebtEHcoWmtLdGoJH3G19VLxu3PnzrIa7Axlw28ARsZXlXX8diDHbaEulCh9tz5ZPIeNMvln0RskqLtxv7JO4DrQuWCPjkrzRmIaJBp8a3SHM36YxGPrrDuFfxTGqSoXJGXOUA=]
• The Good Scents Company. "EPI System Information for allyl tiglate 7493-71-2".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEFYLlYpfn7AM0Nh9l6bzJg6fGAd-Ejjj-lWdw6cg_2tBA2Js6FFzh9thUwz_UXAJC8jOw6PGq8gjngkcFMobG0ORADatcoGwJY72HhT9nAWVz-hFigwfVc7ownxMxD0398scXpHDnU5LhuS4eNJY-uWdSD]
• National Center for Biotechnology Information. "PubChem: Allyl tiglate | C8H12O2 | CID 5364729".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWvUQmo_XPPZ2JAhuxovGK31lBCKP6ZVUNTejIP7KWhgmUrOHODG7H762yP6VAPx5l0Um_Efimrdsnldb_CCG16Ovbd56RpymoIpbyjCh4iINRYYt_VuWtBmXEFl53VnHMRdFzNuD_g6XoktaZ65DOSg==]

Sources

• 1. Allyl tiglate | C8H12O2 | CID 5364729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synerzine.com [synerzine.com]
• 3. allyl tiglate, 7493-71-2 [thegoodscentscompany.com]
• 4. EPI System Information for allyl tiglate 7493-71-2 [thegoodscentscompany.com]
• 5. chemos.de [chemos.de]

Technical Support Center: Mitigating Thermal Degradation of Allyl Tiglate During Distillation

Welcome to the Process Optimization Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the purification of highly reactive, unsaturated esters. Allyl tiglate (allyl (E)-2-methyl-2-butenoate) presents a unique chemical challenge: it possesses two reactive double bonds (an allyl group and an α,β-unsaturated carbonyl system). This dual-unsaturation makes the monomer highly susceptible to thermally induced free-radical polymerization, isomerization, and cleavage when exposed to standard distillation temperatures[1].

This guide provides field-proven, causality-driven troubleshooting protocols to ensure high-yield, high-purity recovery of allyl tiglate.

Diagnostic FAQs: Troubleshooting Distillation Failures

Q1: During atmospheric distillation, my allyl tiglate residue becomes highly viscous, and the distillate yield is exceptionally low. What is the mechanistic cause? A1: The viscosity increase is a classic signature of thermally initiated free-radical polymerization[2]. Allyl tiglate boils at approximately 153 °C at 760 mmHg[3]. At this elevated temperature, the thermal energy exceeds the activation barrier for the auto-initiation of the double bonds, leading to cross-linking and oligomerization[1]. To resolve this, you must lower the thermal load by employing vacuum distillation[2]. Reducing the system pressure to ~10 mmHg will depress the boiling point to approximately 45–50 °C, significantly reducing the kinetic energy available for polymerization.

Q2: I switched to vacuum distillation, but I am still observing a gradual increase in viscosity in the reboiler. How can I chemically stabilize the monomer? A2: Vacuum distillation reduces thermal stress but does not eliminate radical generation entirely, especially in the presence of trace peroxides or metal contaminants. You must introduce a polymerization inhibitor[2]. Phenolic inhibitors, such as hydroquinone (HQ) or 4-tert-butylcatechol (TBC), are highly effective[]. Mechanistically, these phenolics act as radical scavengers; they donate a hydrogen atom to the propagating polymer radical to form a stable, resonance-stabilized phenoxy radical that cannot propagate the chain[]. Ensure you add a high-boiling inhibitor to the distillation pot so it remains in the residue, protecting the bulk liquid while the purified allyl tiglate distills over.

Q3: I added hydroquinone (HQ) as an inhibitor, but polymerization still occurred under high vacuum. Why did the inhibitor fail? A3: This is a frequent oversight in inhibitor selection. Phenolic inhibitors like HQ and the monomethyl ether of hydroquinone (MEHQ) require the presence of trace oxygen to function effectively[1]. Under high vacuum or strict inert gas (Argon/Nitrogen) sparging, oxygen is removed, rendering HQ ineffective. If you must operate under strictly anaerobic vacuum conditions, switch to a non-oxygen-dependent inhibitor such as phenothiazine (PTZ) or an amine-based inhibitor[].

Q4: My distillate has a slightly altered odor profile, and GC shows a new peak with a slightly lower retention time. What degradation pathway is occurring? A4: This indicates thermal isomerization or a Claisen-type rearrangement. The tiglate moiety ((E)-2-methyl-2-butenoate) can isomerize to the angelate ester ((Z)-isomer) under prolonged thermal stress. To prevent this, you must minimize the residence time of the monomer in the heated zone. Transitioning from a standard batch fractional distillation to a Wiped Film Evaporator (WFE) or Short-Path Distillation unit will reduce the thermal exposure time from hours to mere seconds, preserving the stereochemical integrity of the tiglate group.

Quantitative Data: Distillation Parameters & Inhibitor Efficacy

Summarizing the thermodynamic parameters and inhibitor requirements is critical for scaling up your distillation. The table below compares different distillation environments for allyl tiglate.

Parameter	Atmospheric Distillation	Vacuum Distillation (10 mmHg)	Short-Path Distillation (1 mmHg)
Boiling Point / Vapor Temp	~153 °C[3]	~45 - 50 °C	~25 - 30 °C
Residence Time	2 - 4 hours	1 - 3 hours	< 1 minute
Polymerization Risk	Critical	Moderate	Low
Recommended Inhibitor	Not viable	Phenothiazine (PTZ)	TBC / MEHQ (in feed)
Inhibitor Concentration	N/A	200 - 500 ppm	100 - 200 ppm
Typical Yield	< 40%	85 - 90%	> 95%

Experimental Protocol: Step-by-Step Vacuum Distillation of Allyl Tiglate

This protocol is designed as a self-validating system to prevent thermal degradation while ensuring high-purity recovery.

Step 1: Preparation and Inhibitor Dosing

• Weigh the crude allyl tiglate. Add 250 ppm of Phenothiazine (PTZ) directly to the crude mixture. PTZ is chosen because it functions efficiently as a radical scavenger in the absence of oxygen (crucial for vacuum conditions).

• Self-Validation Check: Swirl the flask. PTZ should dissolve completely. If the crude mixture is highly acidic (pH < 3), neutralize with anhydrous Na2​CO3​ prior to distillation, as acidic environments can catalyze ester cleavage.

Step 2: Apparatus Assembly

• Assemble a short-path vacuum distillation apparatus. Use a Vigreux column only if fractional separation of close-boiling impurities is strictly necessary, as it increases residence time.

• Ensure all joints are greased with high-vacuum silicone grease to prevent air leaks, which can cause sudden oxidation or pressure spikes.

Step 3: Degassing

• Apply a moderate vacuum (~50 mmHg) at room temperature for 15 minutes while gently stirring. This removes volatile dissolved gases and trace moisture without losing the target monomer.

Step 4: Heating and Distillation

• Gradually lower the pressure to 10 mmHg.

• Submerge the distillation flask in an oil bath. Slowly ramp the oil bath temperature to 65–70 °C.

• Causality Note: The bath temperature must be kept strictly below 80 °C to prevent reaching the activation energy threshold for thermal auto-initiation or [3,3]-sigmatropic rearrangements.

• Collect the main fraction distilling at approximately 45–50 °C.

Step 5: Post-Distillation Stabilization

• Immediately upon collection, dose the purified allyl tiglate distillate with 100 ppm of MEHQ (Mequinol) for long-term storage[2].

• Store the receiving flask in an amber bottle at 4 °C. Light and heat are potent initiators for allylic radicals.

Workflow Visualization

The following diagram maps the logical progression of the optimized distillation workflow, highlighting where thermal mitigation strategies are applied.

Logical workflow for vacuum distillation of allyl tiglate, emphasizing thermal mitigation.

Sources

• 1. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. synerzine.com [synerzine.com]

Part 1: Troubleshooting Guide – Identifying and Resolving Isomeric Impurities

Welcome to the Technical Support Center for Allyl Tiglate Synthesis . As a Senior Application Scientist, I have designed this resource to help researchers, synthetic chemists, and drug development professionals troubleshoot and optimize the production of allyl tiglate (allyl (2E)-2-methyl-2-butenoate).

The primary challenge in synthesizing α,β -unsaturated esters like allyl tiglate [1] is maintaining the stereochemical integrity of the double bond. Without rigorous control, the thermodynamically favored (E)-isomer (tiglate) can isomerize into the (Z)-isomer (angelate), or undergo allylic rearrangement and polymerization, leading to complex impurity profiles.

Q1: My final allyl tiglate product contains 5–15% of the (Z)-isomer (allyl angelate). What is the mechanistic cause of this impurity? A1: The presence of allyl angelate is typically caused by acid-catalyzed or thermal isomerization during the esterification process. While the (E)-isomer (tiglic acid) is thermodynamically more stable due to reduced steric hindrance between the methyl groups, harsh conditions (e.g., refluxing with concentrated H2​SO4​ or p -TsOH) protonate the carbonyl oxygen. This protonation creates an extended resonance structure that imparts single-bond character to the C=C double bond, drastically lowering the activation energy required for rotation [2]. Upon deprotonation, an equilibrium mixture of E and Z isomers is established. Actionable Fix: Abandon classic Fischer esterification. Switch to mild activation methods (e.g., Steglich esterification or low-temperature acid chloride generation) to prevent the formation of the enol intermediate.

Q2: I am observing double bond migration (deconjugation) to the β,γ -position. How do I prevent this? A2: Deconjugation occurs when the reaction is subjected to strongly basic conditions or prolonged photochemical exposure (UV light), which abstracts the γ -proton to form a dienolate intermediate. Actionable Fix: When using bases like Triethylamine ( Et3​N ) or Pyridine to quench HCl during acid chloride esterification, strictly maintain the reaction temperature between 0°C and 25°C. Shield the reaction flask from direct sunlight or intense UV sources.

Q3: During distillation, my isomer ratio shifts unfavorably, and I observe a viscous residue in the distillation pot. What is happening? A3: Allyl tiglate possesses two reactive sites: the conjugated tiglate olefin and the isolated allyl olefin. Atmospheric distillation requires pot temperatures exceeding 170°C [3]. High thermal stress provides the kinetic energy necessary for thermal E-to-Z isomerization and initiates radical cross-linking (polymerization) of the allyl groups. Actionable Fix: Always purify allyl tiglate via high-vacuum fractional distillation to keep the pot temperature below 60°C. Introduce a radical scavenger, such as BHT (butylated hydroxytoluene), at 100–500 ppm into the distillation pot to self-validate the prevention of polymerization.

Part 2: Data Presentation – Esterification Methodologies

To minimize isomeric impurities, the choice of esterification method is critical. The table below summarizes the causality between reaction conditions and isomerization risk.

Esterification Method	Reagents & Conditions	Temp Range	Isomerization Risk	Expected Yield	Mechanistic Notes
Fischer Esterification	Allyl alcohol, H2​SO4​ (cat.)	90°C (Reflux)	High (E → Z)	60–70%	High heat and strong Brønsted acids promote reversible enolization and C-C bond rotation.
Steglich Esterification	Allyl alcohol, DCC, DMAP	0°C to 25°C	Very Low	90–95%	Mildest conditions; prevents double bond rotation. DCU byproduct removal can be tedious at scale.
Acid Chloride (Recommended)	SOCl2​ , then Allyl OH, Et3​N	0°C to 25°C	Low	85–90%	Highly scalable. Strict temperature control prevents base-catalyzed deconjugation.

Part 3: Mandatory Visualizations

Mechanistic pathway showing E-to-Z isomerization under harsh esterification conditions.

Step-by-step workflow for the mild synthesis and purification of allyl tiglate.

Part 4: Experimental Protocol – Mild Acid Chloride Esterification

This self-validating protocol is engineered to prevent thermal and acid-catalyzed isomerization, ensuring >98% isomeric purity of the final allyl tiglate.

Step 1: Starting Material Quality Control (Self-Validation)

• Action: Analyze the starting tiglic acid via 1H -NMR ( CDCl3​ ).

• Validation: The olefinic proton of tiglic acid appears as a quartet of quartets at ~6.8 ppm. If a signal at ~6.0 ppm is detected (indicating angelic acid), recrystallize the starting material from hot water before proceeding.

Step 2: Activation to Tigloyl Chloride

• Action: In a flame-dried, nitrogen-purged flask, dissolve 1.0 eq of pure tiglic acid in anhydrous dichloromethane (DCM). Cool to 0°C. Add 1.2 eq of Thionyl Chloride ( SOCl2​ ) dropwise, followed by a catalytic drop of DMF.

• Causality: DMF catalyzes the formation of the Vilsmeier-Haack intermediate, allowing the chlorination to proceed at 0°C–20°C, avoiding the thermal stress that causes double bond rotation.

• Validation: Stir for 2 hours. The cessation of gas ( SO2​ , HCl ) evolution indicates complete conversion.

Step 3: Esterification

• Action: Cool the mixture back to 0°C. Add 1.5 eq of anhydrous Triethylamine ( Et3​N ), followed by the dropwise addition of 1.1 eq of allyl alcohol.

• Causality: The slow addition at 0°C prevents exothermic spiking. Et3​N acts as an acid scavenger, immediately neutralizing the generated HCl to prevent acid-catalyzed enolization of the newly formed ester.

• Validation: Monitor via TLC (Hexanes:EtOAc 9:1). The reaction is complete when the UV-active baseline spot (acid) disappears.

Step 4: Workup and Purification

• Action: Quench with saturated aqueous NaHCO3​ , extract with DCM, and wash with brine. Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure (water bath <30°C).

• Action: Transfer the crude oil to a distillation apparatus. Add 200 ppm of BHT. Perform fractional distillation under high vacuum (e.g., 1–5 mmHg).

• Causality: BHT prevents radical polymerization of the allyl group. The high vacuum ensures the boiling point remains well below the thermal isomerization threshold [4].

Part 5: Frequently Asked Questions (FAQs)

Q: How can I accurately quantify the E/Z ratio of my final product? A: Gas Chromatography with a Flame Ionization Detector (GC-FID) is the industry standard. Because the Z-isomer (allyl angelate) has a lower boiling point and distinct dipole moment compared to the E-isomer, it will elute earlier on a standard non-polar capillary column (e.g., HP-5) [4]. For absolute structural confirmation, 1H -NMR is definitive: the olefinic proton in allyl tiglate resonates further downfield due to the deshielding effect of the cis-carbonyl group.

Q: If my batch is contaminated with allyl angelate, can I isomerize it back to allyl tiglate? A: Yes. Because the E-isomer is thermodynamically favored, you can treat the contaminated mixture with a catalytic amount of an organic sulfinic acid (such as p -toluenesulfinic acid) at controlled elevated temperatures (approx. 100°C–120°C) to push the equilibrium toward the E-isomer [2]. However, this requires a subsequent redistillation and is generally less efficient than preventing the isomerization in the first place.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 5364729, Allyl tiglate." PubChem, [Link]

• National Institute of Standards and Technology. "2-Butenoic acid, 2-methyl-, 2-propenyl ester, (E)-." NIST Chemistry WebBook, SRD 69, [Link]

• European Patent Office. "Process for preparing angelic acid or its ester.

Reference Data & Comparative Studies

allyl tiglate vs allyl angelate structural and chemical comparison

Structural and Chemical Comparison: Allyl Tiglate vs. Allyl Angelate

As a Senior Application Scientist in chemical development, selecting the correct geometric isomer for fragrance formulation, natural product synthesis, or drug development (such as ingenol mebutate derivatives) is critical. Allyl tiglate and allyl angelate share the exact molecular formula (C8H12O2) but possess distinct stereochemistries that dictate vastly different thermodynamic stabilities, reactivities, and analytical signatures.

This guide objectively compares the structural dynamics, physicochemical properties, and analytical differentiation of these two esters, culminating in a self-validating experimental protocol for stereoconservative synthesis.

Structural Dynamics and Thermodynamic Causality

The fundamental difference between allyl tiglate and allyl angelate lies in the geometry of their 2-methyl-2-butenoate core.

• Allyl Tiglate (E-isomer): In the tiglate moiety, the bulky methyl group at C-3 and the ester carbonyl group at C-1 are positioned on opposite sides of the olefinic double bond. This trans-like configuration minimizes steric hindrance, making tiglic acid and its esters the thermodynamically favored, global minimum structures[1][2].

• Allyl Angelate (Z-isomer): In the angelate moiety, the C-3 methyl group and the C-1 carbonyl group are cis to one another. This proximity creates significant steric repulsion between the electron clouds of the methyl group and the carbonyl oxygen. Due to this intramolecular strain, angelic acid derivatives are approximately 8.5 kcal/mol higher in energy than their tiglate counterparts[3].

The Causality of Isomerization: Because of this energetic differential, allyl angelate is kinetically trapped. When exposed to thermal stress, strong acids, or bases, the activation energy barrier is breached, and the molecule undergoes an irreversible Z → E isomerization to relieve steric strain, permanently converting into the more stable allyl tiglate[4][5].

Quantitative Physicochemical Comparison

The structural differences between the two isomers manifest in distinct physical and analytical properties, summarized in the table below:

Property	Allyl Tiglate	Allyl Angelate
IUPAC Name	Allyl (E)-2-methyl-2-butenoate	Allyl (Z)-2-methyl-2-butenoate
CAS Number	7493-71-2[1]	Isomer of 7493-71-2
Stereochemistry	E-isomer (trans-like)	Z-isomer (cis-like)
Thermodynamic Stability	High (Stable under standard conditions)[3]	Low (Prone to irreversible isomerization)[4]
1 H-NMR (H-3 Shift)	~δ 6.83 – 6.90 ppm[6][7]	~δ 6.04 – 6.06 ppm[6][7]
GC Retention Index (DB-5)	Higher (Elutes later)[8]	~50 units Lower (Elutes earlier)[8]

Analytical Differentiation: The Causality of NMR Shifts

Distinguishing between angelate and tiglate esters requires precise analytical techniques. The most robust and self-validating method is 1 H-NMR spectroscopy, specifically by analyzing the chemical shift of the olefinic proton (H-3).

The Mechanistic Cause of the Shift: In allyl tiglate , the H-3 proton is cis to the ester carbonyl group. The magnetic anisotropy generated by the carbonyl's π -system strongly deshields this proton, shifting its resonance significantly downfield to approximately δ 6.83–6.90 (appearing as a quartet of quartets)[6][7].

Conversely, in allyl angelate , the H-3 proton is trans to the carbonyl group. Because it falls outside the primary deshielding cone of the carbonyl π -system, it resonates significantly upfield at approximately δ 6.04–6.06[6][7].

Additionally, Gas Chromatography-Mass Spectrometry (GC-MS) can be used for differentiation. Due to its lower boiling point and distinct dipole moment, allyl angelate consistently elutes earlier than allyl tiglate, typically exhibiting a Retention Index (RI) gap of about 50 units on a standard non-polar DB-5 column[8].

Experimental Protocol: Stereoconservative Synthesis & Validation

Because angelates readily isomerize to tiglates, synthesizing allyl angelate requires a strict stereoconservative protocol. Standard Fischer esterification (acidic) or acid chloride formations (thermal/basic) will trigger Z → E isomerization[4][5]. The following Steglich esterification workflow ensures the preservation of the Z-geometry through a self-validating feedback loop.

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 10.0 mmol of pure angelic acid in 20 mL of anhydrous dichloromethane (DCM).

• Thermal Control: Submerge the flask in an ice-water bath to strictly maintain the internal temperature at 0 °C.

  • Causality: Thermal energy must be minimized to prevent the Z-double bond from acquiring the kinetic energy required to rotate into the E-configuration[5].

• Activation: Add 11.0 mmol of N,N'-Dicyclohexylcarbodiimide (DCC) and 1.0 mmol of 4-Dimethylaminopyridine (DMAP). Stir for 15 minutes.

• Esterification: Introduce 12.0 mmol of allyl alcohol dropwise over 10 minutes. Allow the reaction to stir at 0 °C for 2 hours, then slowly warm to room temperature (max 25 °C) overnight.

• Workup: Filter off the insoluble dicyclohexylurea (DCU) byproduct. Wash the organic filtrate with cold 5% NaHCO 3​ followed by cold brine.

  • Causality: Cold, mild aqueous washes neutralize the DMAP without providing the basic stress that catalyzes isomerization[4]. Dry over anhydrous Na 2​ SO 4​ and concentrate under a cool vacuum (water bath < 30 °C).

• Analytical Validation (Self-Validating Step): Dissolve an aliquot of the crude product in CDCl 3​ and acquire a 1 H-NMR spectrum. The protocol is validated as stereoconservative if the characteristic H-3 quartet of quartets is observed exclusively at ~δ 6.04. Any signal at ~δ 6.83 indicates a failure in thermal/pH control and the presence of allyl tiglate[6][7].

Workflow Visualization

The following diagram illustrates the logical relationship between synthesis conditions, thermodynamic stress, and analytical validation for these isomers.

Workflow of allyl angelate synthesis, stress-induced isomerization, and NMR validation.

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• 1. Allyl tiglate | C8H12O2 | CID 5364729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. acs.org [acs.org]
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• 8. researchgate.net [researchgate.net]

Comparative Guide: Olfactory Profiles of Allyl Tiglate vs. Ethyl Tiglate

Executive Summary

For flavor chemists, perfumers, and sensory scientists, the selection of unsaturated esters is critical for constructing authentic fruit and green accords. Tiglate esters—derivatives of tiglic acid ((2E)-2-methylbut-2-enoic acid)—are highly valued for their complex, multi-faceted olfactory profiles. This guide provides an objective, data-driven comparison of Ethyl Tiglate and Allyl Tiglate , analyzing their structural differences, sensory performance, mechanistic receptor activation, and regulatory applications.

Chemical & Physical Profiling

The fundamental difference between these two molecules lies in their esterifying alcohol group. Ethyl tiglate features a saturated two-carbon chain, whereas allyl tiglate features an unsaturated three-carbon chain with a terminal alkene. This subtle structural variance significantly alters their volatility, receptor binding affinity, and toxicological profiles.

Property	Ethyl Tiglate	Allyl Tiglate
CAS Number	5837-78-5	7493-71-2
Molecular Weight	128.17 g/mol	140.18 g/mol
Primary Odor Descriptors	Fruity, sweet, apple, caramel, earthy/green olive	Green, fruity, berry, jammy
Flavor Profile	Sweet fruity, green, tropical	Berry, green, jam
Volatility / Tenacity	Moderate (~24h on smelling strip)	Moderate to High
Primary Application	Flavors & Fine Fragrances	Flavors (Restricted in Fragrances)

Olfactory & Sensory Characterization

Ethyl Tiglate (CAS 5837-78-5)

Ethyl tiglate is characterized by a highly complex, evolving odor profile. It opens with a bright, sweet "tutti-frutti" and apple-like burst. As the molecule volatilizes, it reveals a warm, nutty, and caramel-like heart, making it invaluable for gourmand and baked-fruit accords. Its most distinguishing feature is its dry-down: a distinctively earthy backnote reminiscent of green olives ([], 2[2]).

Allyl Tiglate (CAS 7493-71-2)

Allyl tiglate presents a sharper, more pungent profile. The presence of the allyl group shifts the olfactory perception toward intense green, berry, and jammy notes (3[3]). It lacks the warm caramel depth of its ethyl counterpart, instead providing a highly diffusive, tart fruitiness that mimics underripe berries and green foliage.

Mechanistic Pathway of Olfactory Perception

The sensory divergence between these two esters is rooted in their interaction with the olfactory epithelium. The terminal double bond of the allyl group alters the electron density and conformational flexibility of the ester tail. This shifts the binding affinity among the ~400 human Olfactory Receptors (ORs), triggering a different combinatorial activation pattern in the olfactory bulb.

Fig 1: Olfactory transduction pathway for tiglate ester recognition and signal propagation.

Experimental Methodology: GC-O and Sensory Evaluation

To objectively map the sensory profiles of these esters without the confounding variables of synthesis impurities, a self-validating Gas Chromatography-Olfactometry (GC-O) protocol must be employed.

Step 1: Sample Preparation & Internal Standardization

• Action: Dilute high-purity (>98%) Ethyl Tiglate and Allyl Tiglate to 1% (v/v) in odorless diethyl phthalate (DEP). Spike the solution with 10 ppm of an internal standard (e.g., ethyl octanoate).

• Causality: DEP acts as a neutral fixative, preventing rapid volatilization and delaying olfactory fatigue during panel evaluation. The internal standard ensures that any variations in GC injection volume or split ratio are mathematically normalized, creating a self-validating baseline for quantitative comparison.

Step 2: GC-O Separation

• Action: Inject 1 µL of the sample into a GC equipped with a non-polar HP-5 capillary column. Split the effluent 1:1 between a Flame Ionization Detector (FID) and an Olfactory Detection Port (ODP) supplied with humidified air.

• Causality: The non-polar column separates the target tiglate esters from trace impurities (such as unreacted tiglic acid or residual alcohols) based on boiling point and molecular weight. This guarantees the sensory panelist at the ODP is evaluating the pure molecule's odor, not an artifact. Humidified air prevents the desiccation of the panelist's nasal mucosa, maintaining receptor sensitivity throughout the run.

Step 3: Blinded Sensory Panel Evaluation

• Action: A panel of 12 trained sensory scientists evaluates the ODP effluent in a blind, randomized order. Panelists score descriptors (Fruity, Green, Earthy, Sweet, Jammy) on a 0-15 scale against a known reference (e.g., ethyl butyrate = 10 for "Fruity").

• Causality: Randomization and blinding eliminate expectation bias. Using a fixed reference compound anchors the scale, ensuring that subjective human perception is translated into reproducible, self-validating quantitative data.

Regulatory & Application Context

While both chemicals offer valuable fruity-green profiles, their application scopes differ drastically due to regulatory and safety constraints.

• Ethyl Tiglate: Broadly utilized in both the flavor industry (for strawberry, apple, and tropical profiles) and the fine fragrance industry, where it acts as a bridge between bright top notes and substantial gourmand heart materials (2[2]).

• Allyl Tiglate: Approved by the FDA (21 CFR 172.515) and evaluated by JECFA with "no safety concern at current levels of intake when used as a flavouring agent" (4[4]). However, it is strictly classified as "not for fragrance use" by industry standards (5[5]). This restriction is due to the reactive nature of allyl esters, which carry a higher risk of dermal irritation and skin sensitization upon topical application (6[6]).

References

• BOC Sciences. "CAS 5837-78-5 (ETHYL TIGLATE)".

• Fraterworks. "Ethyl Tiglate Odour Profile". 2

• Sigma-Aldrich. "Allyl tiglate = 97 7493-71-2". 3

• The Good Scents Company. "allyl tiglate, 7493-71-2". 5

• World Health Organization (WHO) | JECFA. "allyl tiglate". 4

• Chemos GmbH & Co. KG. "Safety Data Sheet: Allyl tiglate". 6

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A Comparative Guide to the Validation of HPLC Methods for Allyl Tiglate Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) and related compounds is paramount. Allyl tiglate, a fatty acid ester with potential applications in various fields, requires robust and reliable analytical methods for its quantification.[1] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantification of allyl tiglate, grounded in the principles of scientific integrity and regulatory compliance. We will explore the development and validation of a conventional HPLC-UV method and compare its performance characteristics with a more advanced HPLC-MS/MS approach.

The Importance of Method Validation

Before its implementation for routine analysis, an analytical method must undergo a validation process to demonstrate its suitability for the intended purpose.[2] This is a regulatory requirement in the pharmaceutical industry, ensuring the reliability and consistency of analytical data.[3] The International Council for Harmonisation (ICH) provides comprehensive guidelines on the validation of analytical procedures, which serve as the foundation for the protocols described herein.[2][4][5]

Foundational Principles: HPLC for Allyl Tiglate

Allyl tiglate, an α,β-unsaturated carboxylic ester, possesses a chromophore that allows for detection by UV spectrophotometry, making HPLC with UV detection a suitable analytical technique.[1] Reversed-phase HPLC (RP-HPLC) is the preferred separation technique in the pharmaceutical industry due to its versatility and ability to resolve complex mixtures.[6]

A typical starting point for developing a stability-indicating HPLC method involves using a C18 column with a gradient elution of a buffered aqueous mobile phase and an organic modifier like acetonitrile or methanol.[7][8]

Visualizing the Validation Workflow

The validation of an HPLC method is a systematic process. The following diagram illustrates the key stages and their interdependencies.

Caption: A flowchart illustrating the systematic workflow for HPLC method validation.

Experimental Protocol: A Validated HPLC-UV Method for Allyl Tiglate

This section details a hypothetical, yet representative, experimental protocol for the validation of an HPLC-UV method for allyl tiglate quantification.

Instrumentation and Materials:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[9]

• Mobile Phase: A gradient mixture of methanol and phosphate buffer (pH adjusted to 4).[9]

• Allyl Tiglate Standard: Certified reference material of known purity.

• Solvents: HPLC grade methanol and water.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min[9]

• Detection Wavelength: Determined by scanning the UV spectrum of allyl tiglate (likely around 210-230 nm).

• Injection Volume: 20 µL

• Column Temperature: 30°C[8][10]

Validation Parameters and Procedures:

The following diagram illustrates the relationship between key validation parameters.

Caption: The interconnectedness of key HPLC method validation parameters.

• Specificity: This is demonstrated by showing that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[2] This is often achieved through forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) to ensure that the allyl tiglate peak is free from co-eluting degradants.[10][11]

• Linearity and Range: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[12] This is typically evaluated by analyzing a series of at least five concentrations of allyl tiglate. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[2]

• Accuracy: Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[4] It is often determined by spike and recovery studies at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[9]

• Precision: This assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[4] It is evaluated at two levels:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.[13]

  • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days, by different analysts, or with different equipment.[13]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[12] The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[9] These are often determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Robustness: This is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[12] Parameters to vary include mobile phase composition, pH, flow rate, and column temperature.

Comparative Performance: HPLC-UV vs. HPLC-MS/MS

While HPLC-UV is a workhorse in many analytical labs, HPLC coupled with tandem mass spectrometry (HPLC-MS/MS) offers significant advantages in certain applications. The choice between these methods depends on the specific requirements of the analysis.

Parameter	HPLC-UV	HPLC-MS/MS	Rationale & Causality
Linearity (R²)	> 0.995	> 0.998	Both techniques offer excellent linearity. MS/MS can sometimes provide a wider linear dynamic range.
Accuracy (% Recovery)	95-105%	98-102%	The high selectivity of MS/MS reduces matrix interference, often leading to improved accuracy.[14]
Precision (% RSD)	< 5%	< 3%	Reduced interference and higher signal-to-noise in MS/MS can result in better precision.
Limit of Detection (LOD)	ng/mL range	pg/mL range	MS/MS is significantly more sensitive than UV detection, allowing for the detection of much lower concentrations.[14]
Limit of Quantification (LOQ)	µg/mL range	ng/mL range	The higher sensitivity of MS/MS translates to a lower LOQ, which is crucial for trace analysis.[9]
Selectivity	Moderate	Very High	UV detection relies on the chromophoric properties of the analyte, which can be shared by other compounds. MS/MS provides structural information through fragmentation, offering much higher selectivity.
Matrix Effect	Low to Moderate	Can be High	Ion suppression or enhancement in the MS source due to co-eluting matrix components can be a significant challenge that requires careful method development and the use of internal standards.
Typical Run Time	10-20 min	5-15 min	The high selectivity of MS/MS can sometimes allow for faster chromatographic separations without compromising data quality.

Conclusion

For the routine quantification of allyl tiglate in well-defined matrices where concentration levels are relatively high, a validated HPLC-UV method provides a robust, reliable, and cost-effective solution. The methodology is straightforward, and the instrumentation is widely available.

However, when dealing with complex matrices, requiring very low detection limits, or when absolute certainty of peak identity is required, HPLC-MS/MS is the superior technique. Its enhanced sensitivity and selectivity can justify the higher initial investment and more complex method development.

Ultimately, the choice of method should be guided by the specific analytical challenge and the intended use of the data, always ensuring that the chosen method is rigorously validated according to established guidelines to guarantee the integrity and reliability of the results.

References

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Available from: [Link]

• Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Available from: [Link]

• Sac State Scholars. Analysis of fatty acids using high-performance liquid chromatography with charged aerosol detection. Available from: [Link]

• YouTube. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Available from: [Link]

• J-STAGE. Determination of Sucrose Fatty Acid Esters by High-performance Liquid Chromatography. Available from: [Link]

• International Council for Harmonisation. VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available from: [Link]

• ResearchGate. (2025, August 6). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes | Request PDF. Available from: [Link]

• Scientific Research Publishing. (2021, December 14). An HPLC Method for Detection of 17 Characteristic Components in Tea Extract. Available from: [Link]

• SIELC Technologies. (2025, October 6). HPLC Determination of Allyl Bromide on Newcrom R1 Column. Available from: [Link]

• ACS Publications. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available from: [Link]

• National Center for Biotechnology Information. Untargeted Profiling and Differentiation of Volatiles in Varieties of Meat Using GC Orbitrap MS - PMC. Available from: [Link]

• LCGC International. (2026, March 15). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Available from: [Link]

• ResearchGate. (2025, December 18). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Available from: [Link]

• National Center for Biotechnology Information. A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium - PMC. Available from: [Link]

• ThaiScience. (2017, February 23). Development and validation of novel stability-indicating high-performance liquid chromatography method for the determination of miglitol in pharmaceuticals. Available from: [Link]

• FooDB. (2010, April 8). Showing Compound Allyl tiglate (FDB016739). Available from: [Link]

• MDPI. (2021, January 8). Validation of an HPLC–MS/MS Method for the Determination of Plasma Ticagrelor and Its Active Metabolite Useful for Research and Clinical Practice. Available from: [Link]

• National Center for Biotechnology Information. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology - PMC. Available from: [Link]

• Research Journal of Pharmacy and Technology. A Novel Validated RP-HPLC Method for the estimation of Ticagrelor in Bulk and Pharmaceutical Dosage Forms. Available from: [Link]

• National Center for Biotechnology Information. Validated HPLC method for simultaneous quantitative determination of dimethylcurcumin and resveratrol in pluronic-F127 nanomicelles: Formulation with enhanced anticancer efficacy - PMC. Available from: [Link]

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• Molnar-Institute. Using an innovative Quality-by-Design approach for development of a stability indicating UHPLC method for ebastine in the. Available from: [Link]

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allyl tiglate reactivity compared to other terminal alkenes

As a Senior Application Scientist, evaluating the reactivity profile of a bifunctional molecule like allyl tiglate requires a deep understanding of steric and electronic differentiation. In drug development and complex target synthesis, the ability to selectively functionalize one moiety while leaving another intact is paramount.

Allyl tiglate presents a fascinating case study: it is a dual-alkene system containing both a terminal alkene (the allyl ester moiety) and an internal, trisubstituted, α,β-unsaturated alkene (the tiglate moiety). This guide objectively compares the reactivity of the terminal alkene in allyl tiglate against standard unactivated terminal alkenes (e.g., 1-octene) and provides validated experimental protocols for chemoselective functionalization.

Structural and Electronic Causality

To understand why allyl tiglate behaves differently from simple terminal alkenes, we must analyze the molecular orbital energetics and steric environments of its two reactive sites:

• The Allyl Moiety (Terminal Alkene): While it is a monosubstituted terminal alkene, the adjacent ester oxygen exerts an electron-withdrawing inductive effect. This slightly lowers its Highest Occupied Molecular Orbital (HOMO) compared to simple alkyl alkenes (like 1-octene), classifying it as a Type II olefin in Grubbs' empirical metathesis rules[1]. However, it remains sterically accessible and sufficiently electron-rich for electrophilic attack.

• The Tiglate Moiety (Internal Alkene): This double bond is conjugated with the ester carbonyl, which drastically lowers its HOMO, making it highly electron-deficient. Furthermore, it is trisubstituted. The combination of severe steric bulk and electronic deactivation renders this alkene virtually inert to standard electrophilic additions and transition-metal-catalyzed cross-metathesis[2].

Fig 1: Chemoselective reactivity map of allyl tiglate's terminal vs. internal alkenes.

Comparative Reactivity Profiles

When bench-marking allyl tiglate against standard terminal alkenes, the kinetic differentiation becomes clear. The table below summarizes the quantitative and qualitative performance across three fundamental transformations utilized in late-stage drug functionalization[3],[4].

Reaction Class	Standard Terminal Alkene (e.g., 1-Octene)	Allyl Tiglate (Terminal Allyl Site)	Allyl Tiglate (Internal Tiglate Site)
Cross-Metathesis (Ru-Catalyzed)	Type I: Fast homodimerization, highly reactive.	Type II: Slow homodimerization, requires Grubbs II for efficient cross-coupling[5].	Inert: Steric bulk and electron deficiency prevent Ru-carbene coordination.
Epoxidation (Electrophilic, mCPBA)	Rapid: Standard baseline for electrophilic oxygenation.	Moderate to Fast: Slightly attenuated by inductive effects but proceeds to >95% yield.	Extremely Slow: Fails under standard conditions; requires nucleophilic oxidants (e.g., H₂O₂/NaOH).
Hydroboration (9-BBN)	>99% Anti-Markovnikov: Rapid addition due to exposed terminus.	>95% Anti-Markovnikov: Efficient primary alcohol formation post-oxidation.	Unreactive: Trisubstitution blocks the bulky 9-BBN dimer from complexing.

Self-Validating Experimental Protocols

To leverage the chemoselectivity of allyl tiglate, the experimental design must include built-in validation steps. Below are two field-proven protocols designed to target the terminal alkene while preserving the tiglate core.

Protocol A: Chemoselective Cross-Metathesis

Objective: Couple allyl tiglate with a Type I terminal alkene (e.g., 1-hexene) without isomerizing or reacting the tiglate double bond.

Causality & Catalyst Selection: We utilize the Grubbs 2nd Generation Catalyst . Because the allyl ester is a Type II olefin, Grubbs 1st Generation lacks the necessary initiation rate and stability to drive the catalytic cycle. The N-heterocyclic carbene (NHC) ligand on Grubbs II provides the required electron density to push the reaction forward[5],[1].

• Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve allyl tiglate (1.0 equiv, 1.0 mmol) and 1-hexene (3.0 equiv, 3.0 mmol) in anhydrous dichloromethane (DCM) to achieve a concentration of 0.1 M.

• Initiation: Add Grubbs II catalyst (5 mol%).

• Kinetic Control: Heat the reaction mixture to 40 °C (reflux) for 12 hours. Note: Do not exceed 40 °C, as higher temperatures may induce unwanted double-bond migration.

• Quenching (Self-Validation Step 1): Add an excess of ethyl vinyl ether (0.5 mL) and stir for 30 minutes. Why? This deliberately terminates the active Ru-carbene by forming a catalytically dead Fischer carbene. This prevents post-reaction isomerization of the newly formed internal double bond during concentration.

• Spectroscopic Validation (Self-Validation Step 2): After flash chromatography, analyze the product via ¹H NMR.

  • Success Metric: The terminal allyl protons (multiplets at δ 5.2–5.4 ppm and 5.9 ppm) must completely disappear, replaced by internal olefin protons (δ ~5.6 ppm). Crucially, the tiglate olefinic proton (δ ~6.8 ppm) must integrate to exactly 1.0 relative to the ester core, proving absolute chemoselectivity.

Fig 2: Self-validating experimental workflow for the chemoselective cross-metathesis of allyl tiglate.

Protocol B: Chemoselective Electrophilic Epoxidation

Objective: Selectively epoxidize the terminal allyl group using meta-chloroperoxybenzoic acid (mCPBA).

Causality & Reagent Selection: mCPBA is an electrophilic oxidant that attacks the highest-energy HOMO. The terminal allyl alkene is significantly more electron-rich than the carbonyl-conjugated tiglate alkene, ensuring kinetic preference.

• Setup: Dissolve allyl tiglate (1.0 mmol) in 10 mL of anhydrous DCM and cool to 0 °C in an ice bath.

• Oxidation: Add purified mCPBA (1.1 equiv) portion-wise over 10 minutes. Keeping the stoichiometry strictly at 1.1 equivalents prevents forced over-oxidation.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 4 hours.

• Workup & Quench: Wash the organic layer with saturated aqueous Na₂S₂O₃ (to destroy unreacted peroxides) followed by saturated aqueous NaHCO₃ (to neutralize and remove m-chlorobenzoic acid).

• Spectroscopic Validation: ¹H NMR analysis will reveal the upfield shift of the terminal alkene protons into the epoxide ring region (δ 2.6–3.2 ppm). The preservation of the distinctive tiglate multiplet at δ ~6.8 ppm confirms that the internal alkene was untouched.

Strategic Conclusions for Drug Development

When comparing allyl tiglate to standard terminal alkenes, its true value lies in its orthogonal reactivity . While simple terminal alkenes offer a single vector for functionalization, allyl tiglate acts as a sequential building block. Researchers can utilize the terminal allyl group for immediate C-C bond formation (via metathesis) or heteroatom functionalization (via epoxidation/hydrooxygenation)[4], while reserving the robust, unreactive tiglate core for later-stage transformations, such as nucleophilic conjugate additions (Michael additions) or strongly basic saponification.

By strictly adhering to the kinetic controls and self-validating quenching steps outlined above, scientists can guarantee high-fidelity chemoselectivity in complex molecular assemblies.

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NMR Chemical Shift Comparison of Allyl Tiglate Isomers: A Guide to Differentiating (E) and (Z) Configurations

Allyl tiglate (E-isomer) and allyl angelate (Z-isomer) are highly sought-after α,β-unsaturated esters in the flavor, fragrance, and pharmaceutical industries due to their distinct olfactory profiles and utility as synthetic intermediates. Differentiating these geometric isomers is a classical analytical challenge. As a Senior Application Scientist, I frequently rely on Nuclear Magnetic Resonance (NMR) spectroscopy to unequivocally assign the stereochemistry of these molecules.

This guide provides an objective comparison of their NMR performance and outlines a self-validating experimental protocol designed to eliminate ambiguity in isomer identification.

Mechanistic Principle: Magnetic Anisotropy in Geometric Isomers

The fundamental causality behind the differing NMR chemical shifts of allyl tiglate and allyl angelate lies in the diamagnetic anisotropy of the ester carbonyl group (C=O). The π-electron circulation of the carbonyl double bond generates an induced magnetic field that opposes the applied external field ( B0​ ) above and below the π-plane, but strongly reinforces it in the plane of the double bond.

• Allyl Tiglate (E-isomer): The β-proton (H-3) is positioned cis to the carbonyl group. It sits directly in the deshielding cone of the carbonyl's anisotropic field, resulting in a significant downfield shift (~6.85 ppm). Conversely, the β-methyl group (CH3-3) is trans to the carbonyl, escaping this extreme deshielding effect.

• Allyl Angelate (Z-isomer): The spatial arrangement is inverted. The β-proton (H-3) is trans to the carbonyl group, resonating further upfield (~6.05 ppm). The β-methyl group (CH3-3) is cis to the carbonyl, experiencing the deshielding cone and shifting downfield compared to its tiglate counterpart.

These empirical observations align perfectly with the Pascual-Meier-Simon (Tobey-Simon) rules for predicting olefinic proton shifts[1] and are heavily corroborated by modern Density Functional Theory (DFT) calculations of geometric isomers in solution[2].

Experimental Workflow: A Self-Validating Protocol

To ensure absolute trustworthiness, the analytical workflow must be a self-validating system. Relying solely on 1D 1 H NMR can be risky if sample concentrations vary or if trace solvent impurities overlap with target signals[3]. Therefore, we couple 1D 1 H NMR with 2D NOESY (Nuclear Overhauser Effect Spectroscopy) to confirm spatial proximity.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the neat allyl ester (tiglate or angelate) in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Causality: CDCl 3​ is chosen for its minimal solvent residual signal (7.26 ppm), which does not interfere with the critical olefinic region (5.0–7.0 ppm) of the allyl esters[3].

Step 2: 1D 1 H NMR Acquisition

• Action: Acquire the spectrum on a 400 MHz or 600 MHz NMR spectrometer at 298 K. Use a standard 30° pulse sequence (zg30) with a relaxation delay (D1) of 2.0 seconds.

• Causality: The 2.0s delay prevents signal saturation, ensuring the integration ratio of the β-proton (1H) to the β-methyl (3H) remains strictly 1:3. This quantitative accuracy is required to validate the structural assignment.

Step 3: 2D NOESY Acquisition (The Self-Validation Step)

• Action: Set up a 2D NOESY experiment with a mixing time ( τm​ ) of 300–500 ms.

• Causality: The mixing time is optimized for small molecules in the extreme narrowing limit. In allyl tiglate, a strong NOE cross-peak will be observed between the α-methyl and the β-proton (since they are cis to each other). In allyl angelate, the strong NOE cross-peak will appear between the α-methyl and the β-methyl. This spatial correlation independently validates the 1D chemical shift assignments.

Step 4: Data Processing

• Action: Apply a Fourier Transform (FT) with a 0.3 Hz line broadening function. Phase and baseline correct the spectra manually to ensure accurate integration of the multiplet structures.

Data Presentation: Chemical Shift Comparison

The quantitative differentiation of the isomers is summarized in the table below. The stark contrast in the H-3 and CH3-3 environments serves as the primary diagnostic tool.

Proton Assignment	Allyl Tiglate (E) δ (ppm)	Allyl Angelate (Z) δ (ppm)	Multiplicity & Coupling	Diagnostic Significance
H-3 (β-proton)	6.85	6.05	qq, J ≈ 7.0, 1.5 Hz	Primary Identifier: Strongly deshielded in E-isomer due to cis-carbonyl cone.
CH3-3 (β-methyl)	1.80	2.00	dq, J ≈ 7.0, 1.5 Hz	Secondary Identifier: Deshielded in Z-isomer due to cis-carbonyl cone.
CH3-2 (α-methyl)	1.85	1.90	m	Minimal difference; relies on 2D NOESY for utility.
-OCH2- (Allyl)	4.65	4.65	dt, J ≈ 5.5, 1.5 Hz	Internal standard for allyl moiety; independent of isomerism.
-CH= (Allyl)	5.95	5.95	m	Overlaps slightly with H-3 of angelate at lower field strengths.
=CH2 (Allyl)	5.25 - 5.35	5.25 - 5.35	m	Terminal olefinic protons; unaffected by tiglate/angelate geometry.

Visualizing the NMR Logic

The following diagrams map the experimental workflow and the mechanistic logic used to differentiate the isomers.

Caption: Step-by-step self-validating NMR workflow for differentiating allyl tiglate and angelate isomers.

Caption: Magnetic anisotropy effects and expected NOE spatial correlations for tiglate and angelate isomers.

References

• Pretsch, E.; Bühlmann, P.; Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link]

• Venianakis, T.; Oikonomaki, C.; Siskos, M.G.; Primikyri, A.; Gerothanassis, I.P. "DFT Calculations of 1H NMR Chemical Shifts of Geometric Isomers of Conjugated Linolenic Acids, Hexadecatrienyl Pheromones, and Model Triene-Containing Compounds: Structures in Solution and Revision of NMR Assignments." Molecules 2021, 26, 3477.[Link]

• Fulmer, G. R.; Miller, A. J. M.; Sherden, N. H.; Gottlieb, H. E.; Nudelman, A.; Stoltz, B. M.; Bercaw, J. E.; Goldberg, K. I. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics 2010, 29, 2176–2179.[Link]

Sources

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. DFT Calculations of 1H NMR Chemical Shifts of Geometric Isomers of Conjugated Linolenic Acids, Hexadecatrienyl Pheromones, and Model Triene-Containing Compounds: Structures in Solution and Revision of NMR Assignments | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Physicochemical Properties &amp; Hazard Profile

As a Senior Application Scientist, managing the lifecycle of reactive and flammable organics requires more than just following a checklist; it requires a mechanistic understanding of the chemical's behavior, environmental fate, and physical hazards.

Allyl tiglate (CAS 7493-71-2), widely utilized as a synthetic intermediate and flavoring agent, presents unique logistical challenges in laboratory and manufacturing settings. Because it is a volatile ester, improper disposal not only risks catastrophic fire but also introduces toxic degradation byproducts into the environment. This guide provides a self-validating, step-by-step operational framework for the safe handling and disposal of allyl tiglate.

To design a safe disposal protocol, we must first establish the quantitative boundaries of the substance. Allyl tiglate is classified as a Category 3 Flammable Liquid (H226)[1]. Its physical properties dictate the engineering controls required during handling.

Property	Quantitative Value	Operational Implication
CAS Number	7493-71-2	Unique identifier for waste manifesting.
Molecular Weight	140.18 g/mol	Determines stoichiometric calculations for neutralization/destruction.
Density	0.926 g/mL at 25 °C	Floats on water; aqueous fire suppression may spread the chemical.
Flash Point	60 °C (140 °F)	Vapors can ignite at moderately elevated temperatures[2].
GHS Classification	Category 3 (H226)	Mandates explosion-proof storage and grounding during transfer[1].

Mechanistic Toxicology & Environmental Fate

Understanding why allyl tiglate cannot be poured down the drain requires examining its biological and environmental degradation pathways.

Esters are highly susceptible to enzymatic hydrolysis. If allyl tiglate enters the water supply or biological systems, it is rapidly cleaved by carboxylesterases into tiglic acid and allyl alcohol[3]. While tiglic acid is a relatively benign organic acid, allyl alcohol is highly toxic. In vivo, allyl alcohol is further oxidized by alcohol dehydrogenase into acrolein—a highly reactive, electrophilic aldehyde that aggressively binds to cellular macromolecules, causing severe tissue damage[4].

Figure 1: Enzymatic hydrolysis and oxidation pathway of allyl tiglate.

Because of this specific degradation pathway, environmental release is strictly prohibited, and the chemical must be destroyed via high-temperature industrial combustion[1].

Pre-Disposal Logistics & Operational Handling

Before initiating the disposal protocol, the operational environment must be secured. The causality behind these precautions is tied directly to the chemical's flash point (60 °C) and vapor accumulation potential.

• Engineering Controls: All transfers must occur inside a certified chemical fume hood. Validation step: Verify the hood's face velocity is between 80–120 feet per minute (fpm) prior to opening the container.

• Static Mitigation: Transferring non-conductive flammable liquids generates static electricity. Validation step: Use a multimeter to verify continuity (< 10 ohms) between the source container, the receiving waste carboy, and the earth ground before pouring[2].

• Tooling: Use only non-sparking tools (e.g., beryllium-copper or brass wrenches) to open tight drums. Standard steel tools can strike sparks, providing the activation energy required to ignite accumulated vapors[2].

Step-by-Step Disposal Protocol

Standard laboratory chemical disposal protocols mandate that flammable esters be segregated as "CHO" (hydrocarbon and oxygenated hydrocarbon) waste[5]. Mixing allyl tiglate with oxidizers (like nitric acid or peroxides) lowers the activation energy for combustion, risking spontaneous, explosive ignition.

Step 1: Waste Segregation

• Identify a dedicated, chemically compatible waste container (glass or high-density polyethylene, HDPE).

• Ensure the container is completely free of strong acids, bases, or oxidizing agents.

Step 2: Primary Containment & Transfer

• Ground and bond the waste container.

• Using a grounded funnel, slowly decant the allyl tiglate waste into the container.

• Causality Note: Pour slowly to minimize aerosolization and static charge generation. Leave at least 10% headspace in the container to accommodate vapor expansion.

Step 3: Labeling & Documentation

• Seal the container with a vapor-tight, non-venting cap.

• Attach a GHS-compliant "Hazardous Waste" tag. Explicitly list "Allyl Tiglate (CAS 7493-71-2) - Flammable Liquid" and check the "Flammable" pictogram box[5].

Step 4: Temporary Storage

• Move the sealed waste container to an explosion-proof, FM-approved flammable storage cabinet[5].

• Validation step: Ensure the cabinet is actively vented or completely sealed according to local fire codes, and physically segregated from oxidizer storage.

Step 5: Final Destruction

• Coordinate with a licensed hazardous waste vendor. Allyl tiglate must be manifested for destruction at an approved industrial combustion/incineration plant[1]. Incineration completely oxidizes the hydrocarbon chain into CO₂ and H₂O, preventing the formation of toxic allyl alcohol.

Figure 2: Step-by-step operational workflow for the safe disposal of allyl tiglate.

Emergency Spill Response Protocol

In the event of a spill, standard aqueous cleanup methods are ineffective and dangerous due to the chemical's density and flammability.

• Evacuate & Isolate: Immediately clear personnel from the area and eliminate all ignition sources (turn off hot plates, stirrers, and non-explosion-proof electronics)[2].

• Containment: Use inert, non-combustible absorbent materials (e.g., dry sand, earth, or specialized universal spill pads) to dike the spill. Do not use combustible materials like sawdust or paper towels[2].

• Collection: Use non-sparking scoops to collect the saturated absorbent. Place the material into a heavy-duty hazardous waste bag or a dedicated solid-waste pail.

• Ventilation: Maximize room ventilation to disperse residual vapors below the Lower Explosive Limit (LEL) before allowing routine work to resume[1].

• Disposal: Treat the contaminated absorbent materials as Category 3 Flammable Waste and process them through the same industrial combustion pipeline as the liquid chemical[1].

References

• Chemos GmbH & Co. KG. "Safety Data Sheet: Allyl tiglate." chemos.de.
• Synerzine. "Allyl tiglate Safety Data Sheet." synerzine.com.
• WHO Food Additives Series 42. "Safety evaluations of groups of related substances." inchem.org.
• Adams et al. "The FEMA GRAS assessment of a,b-unsaturated aldehydes and related substances used as flavor ingredients." femaflavor.org.
• Oklahoma State University. "Flammable and Combustible Liquid Safety." okstate.edu.

Sources

• 1. chemos.de [chemos.de]
• 2. synerzine.com [synerzine.com]
• 3. 940. Safety evaluations of groups of related substances... (WHO Food Additives Series 42) [inchem.org]
• 4. femaflavor.org [femaflavor.org]
• 5. ehs.okstate.edu [ehs.okstate.edu]

Personal protective equipment for handling Allyl tiglate

In drug development and advanced chemical synthesis, Allyl tiglate (CAS 7493-71-2) serves as a valuable intermediate and flavoring agent. However, its physicochemical profile presents significant operational hazards, most notably its flammability (H226) and its potential to cause acute dermal, ocular, and respiratory irritation[1][2].

As a Senior Application Scientist, I have designed this comprehensive guide to provide researchers, scientists, and safety officers with field-proven, self-validating protocols for handling Allyl tiglate. This guide moves beyond basic compliance, explaining the scientific causality behind every safety measure to ensure your laboratory operations are both highly efficient and fundamentally secure.

Physicochemical Hazard Profile & Causality

To design an effective safety protocol, we must first understand the mechanistic behavior of the chemical. Allyl tiglate is a volatile, combustible ester. Its vapors are heavier than air, meaning they can flow along laboratory benches or floors and accumulate in low-lying areas, creating an invisible flash-fire hazard[1].

Table 1: Quantitative Hazard Data & Operational Implications

Parameter	Value	Operational Implication (Causality)
CAS Number	7493-71-2	Unique identifier for safety tracking and inventory management[1].
Flash Point	60°C (140°F)	Classified as a flammable liquid and vapor. Requires strict elimination of open flames, hot surfaces, and the mandatory use of explosion-proof equipment[2][3].
Vapor Density	Heavier than air	Vapors will settle in sinks and floor drains. Requires robust local exhaust ventilation (LEV) pulling from the lower operational plane[1].
Target Organs	Eyes, Skin, Respiratory	Direct contact causes severe irritation (R36/37/38). Mandates strict, impermeable barrier protection during all handling phases[2].

Personal Protective Equipment (PPE) Architecture

Selecting PPE for Allyl tiglate requires understanding its behavior as an organic ester. Esters can act as solvents that rapidly degrade standard laboratory latex, leading to chemical breakthrough and subsequent skin sensitization.

Table 2: Required PPE Matrix

Equipment Type	Specification	Scientific Rationale & Causality
Hand Protection	Nitrile or Butyl rubber gloves (≥ 0.13 mm thickness)	Allyl esters permeate thin latex. Nitrile provides a >30 min breakthrough time for incidental contact. For continuous immersion, thicker butyl rubber is required[4].
Eye Protection	Tightly fitting safety goggles or face shield (EN166)	Protects against aerosolized droplets and splashes that cause acute ocular irritation and potential corneal damage[4].
Body Protection	Flame-retardant (FR) lab coat or antistatic clothing	Mitigates the risk of static discharge igniting accumulated vapors during fluid transfer[1][3].
Respiratory	Organic Vapor (OV) cartridge respirator	Required only if handling outside a certified fume hood or during a spill. Protects against the inhalation of volatile organic compounds (VOCs)[3].

Operational Workflow: Handling and Transfer

Because fluid friction during the pouring of non-conductive flammable liquids generates static electricity, the simple act of transferring Allyl tiglate can create a spark. The following self-validating protocol ensures that static hazards are neutralized before the chemical is ever exposed to the atmosphere[1][3].

Protocol 1: Safe Transfer of Allyl Tiglate

• Environmental Verification: Before opening any containers, verify that the fume hood face velocity is operating at a minimum of 100 feet per minute (fpm). Clear the workspace of all incompatible materials (e.g., strong oxidizers, strong bases).

• PPE Donning & Inspection: Inspect nitrile gloves for micro-tears using the inflation method. Don your flame-retardant lab coat and safety goggles.

• Grounding and Bonding (Critical Step): Attach grounding cables to the source drum. Attach a bonding wire between the source drum and the receiving vessel. Causality: This creates an equipotential zero-voltage circuit, preventing static sparks from jumping between containers.

• Execution: Use non-sparking tools (e.g., beryllium copper spanners) to open the container[3]. Transfer the liquid using an explosion-proof pump or a grounded metal funnel.

• Decontamination: Seal all containers tightly. Wipe down the exterior of the vessels with a compatible, less hazardous solvent, and dispose of the wipes in a designated flammable waste bin.

Standard operating procedure workflow for handling Allyl tiglate.

Waste Disposal and Incident Management

Disposal of Allyl tiglate directly into municipal drains is strictly prohibited. As an organic ester, it poses risks to aquatic environments and can create explosive vapor pockets in municipal sewer lines.

Protocol 2: Spill Containment and Disposal

• Immediate Isolation: Evacuate non-essential personnel from the immediate area. Extinguish all open flames and immediately disable any non-explosion-proof electrical equipment[3].

• Containment: Surround the spill perimeter with an inert, non-combustible absorbent material such as dry sand, earth, or silica gel[4]. Causality: Combustible absorbents like sawdust can ignite if the ester undergoes an exothermic reaction or is exposed to a spark.

• Absorption and Collection: Sweep the absorbed mixture using non-sparking conductive dustpans. Place the saturated absorbent into a high-density polyethylene (HDPE) or grounded steel hazardous waste drum.

• Disposal Routing: Label the drum as "Hazardous Waste - Flammable Liquid (Allyl Tiglate)". Route the waste to an approved industrial waste facility. The mandated disposal method is incineration with flue gas scrubbing [1][5]. This ensures the complete thermal destruction of the VOCs while scrubbing prevents the release of toxic combustion byproducts into the atmosphere.

Decision tree for Allyl tiglate spill response and containment.

References

• Safety Data Sheet: Allyl tiglate, Chemos GmbH & Co. KG. 1

• allyl tiglate, 7493-71-2, The Good Scents Company. 2

• Allyl tiglate Safety Data Sheet, Synerzine. 3

• SAFETY DATA SHEET according to Regulation (EC) No. 1907/2006, Newco Europe.4

• ALLYL TIGLATE - Safety Data Sheet, ChemicalBook. 5

Sources

• 1. chemos.de [chemos.de]
• 2. allyl tiglate, 7493-71-2 [thegoodscentscompany.com]
• 3. synerzine.com [synerzine.com]
• 4. newco-europe.nl [newco-europe.nl]
• 5. chemicalbook.com [chemicalbook.com]